Strontium oxide

• IUPAC Name: strontium;oxygen(2-)
• InChI: InChI=1S/O.Sr/q-2;+2
• InChI Key: IATRAKWUXMZMIY-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[Sr+2]
• Molecular Formula: OSr
• Molecular Weight: 103.62 g/mol
• CAS No.: 1314-11-0

Description

Strontium oxide (SrO) is a versatile alkaline earth metal oxide of significant interest in materials science and heterogeneous catalysis research. It possesses a high melting point and excellent thermal stability, making it a valuable compound for developing ceramic materials, advanced glasses, and electronic components. A primary research application of SrO is as a basic catalyst or catalyst support for various organic transformations, including transesterification reactions for biodiesel production and the oxidative coupling of methane. Its mechanism of action is rooted in its strong basicity, which facilitates the abstraction of protons from substrates, thereby initiating and propagating key reaction pathways. Furthermore, this compound is investigated for its utility in phosphors and luminescent materials, where it can act as a host lattice when doped with rare-earth ions. In solid oxide fuel cell (SOFC) research, SrO-based materials are explored for their ionic conductivity properties. This product is provided as a high-purity, fine powder, optimized for laboratory use. It is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary applications.

Advanced Synthesis Methodologies for Strontium Oxide Based Architectures

Solution-Phase Synthetic Routes for Strontium Oxide Nanomaterials

Solution-phase methods offer a versatile and cost-effective approach for the synthesis of this compound nanomaterials with tunable sizes and shapes. These techniques involve the chemical transformation of molecular precursors in a liquid medium to form solid-state products.

Co-precipitation is a widely utilized and straightforward method for synthesizing this compound nanoparticles. tandfonline.com This technique involves the simultaneous precipitation of a strontium precursor, often strontium chloride hexahydrate (SrCl₂·6H₂O), and a precipitating agent, such as sodium hydroxide (B78521) (NaOH), from an aqueous solution. tandfonline.com The process allows for the formation of uniform nanoparticles with controlled size and composition by carefully adjusting parameters like temperature, pH, and reactant concentrations. tandfonline.com

Research has demonstrated the successful synthesis of SrO nanoparticles with a tetragonal crystalline structure and average crystallite sizes as small as 16.24 ± 1.13 nm using this method. tandfonline.comresearcher.lifetandfonline.com The resulting nanoparticles are often spherical to quasi-spherical, with diameters ranging from 10 to 35 nm. tandfonline.comresearcher.lifetandfonline.com The co-precipitation method is valued for its ability to produce high-purity nanoparticles suitable for applications in catalysis and environmental remediation. tandfonline.com For instance, SrO nanoparticles synthesized via co-precipitation have shown excellent performance in the photocatalytic degradation of organic pollutants. tandfonline.comresearcher.life The method has also been employed to create composite nanomaterials, such as SrO-ZnO and SrO-TiO2, by co-precipitating the respective precursors. researchgate.netresearchgate.net

Table 1: Research Findings on Co-precipitation Synthesis of SrO Nanoparticles

Precursors	Precipitating Agent	Resulting Nanoparticle Size	Key Findings & Applications	Reference(s)
Strontium chloride hexahydrate (SrCl₂·6H₂O)	Sodium hydroxide (NaOH)	~20 nm (average diameter)	Tetragonal crystalline structure, efficient for CO2 methanation and organic pollutant degradation.	tandfonline.comresearcher.life
Strontium chloride hexahydrate (SrCl₂·6H₂O), Zinc nitrate (B79036)	Alkaline hydrolysis	27.6 nm (grain size)	Formation of SrO-ZnO nanocomposite with potential for photocatalysis.	researchgate.net
Strontium nitrate, Titanium dioxide precursor	Not specified	28.84 - 60.10 nm (crystallite size)	Formation of SrO-TiO2 nanocomposites with rod-shaped SrO and spherical TiO2 particles.	researchgate.net
Strontium nitrate, Iron nitrate, Alanine/Glycine	Not specified	Not specified	Synthesis of SrFe12O19 nanoparticles with enhanced photocatalytic properties.	rsc.org

Hydrothermal and solvothermal methods are versatile techniques for synthesizing crystalline this compound nanomaterials. These processes are carried out in a sealed vessel, often an autoclave, where precursors in an aqueous (hydrothermal) or non-aqueous (solvothermal) solvent are subjected to elevated temperatures and pressures. This environment facilitates the dissolution and recrystallization of materials, leading to the formation of well-defined nanostructures.

The hydrothermal technique has been successfully used to synthesize SrO nanoparticles, as well as doped and co-doped variations. razi.ac.ir For example, iron (Fe) and titanium (Ti) co-doped SrO nanoparticles have been produced using strontium nitrate hexahydrate as the strontium source in deionized water, with a basic pH of 10 maintained by adding sodium hydroxide solution. razi.ac.ir This method has also been used to create nickel-doped SrO nanoparticles, employing strontium nitrate, nickel nitrate, and sodium hydroxide as precursors. cerradopub.com.br The resulting nanoparticles can be calcined at temperatures like 450 °C to improve crystallinity. cerradopub.com.br Research has also explored the synthesis of SrTiO3 nanoparticles via a facile hydrothermal route at low temperatures (e.g., 120 °C) using precursors like tetrabutyl titanate, this compound, and ethanolamine, notably without the need for an alkali mineralizer. sciopen.com

The sol-gel method is a versatile wet-chemical technique used to synthesize this compound nanostructures. This process involves the transition of a system from a liquid "sol" (colloidal solution) into a solid "gel" phase. It offers excellent control over the product's purity, homogeneity, and size at a relatively low processing temperature.

In a typical synthesis of SrO nanoparticles via the sol-gel method, strontium nitrate (Sr(NO₃)₂) and sodium hydroxide (NaOH) are used as precursors at room temperature. researchgate.netorientjchem.orgresearchgate.net A solution of strontium nitrate is prepared, to which a sodium hydroxide solution is added dropwise, leading to the formation of a white precipitate of strontium hydroxide. researchgate.netorientjchem.org The pH of the solution is typically maintained at a high level, for instance, 12.6. researchgate.netorientjchem.org The resulting precipitate is then washed, often with methyl alcohol, to remove impurities, centrifuged, and dried. researchgate.netorientjchem.org Subsequent calcination at different temperatures (e.g., 200°C, 400°C, and 600°C) can be performed to influence the morphology of the nanoparticles, which can evolve from pseudo-spherical to cubic and cylindrical shapes with increasing temperature due to agglomeration. researchgate.net

Characterization of the synthesized nanoparticles confirms their crystalline nature, with crystallite sizes around 80 nm calculated using the Debye-Scherrer formula. researchgate.netorientjchem.orgresearchgate.net This cost-effective and simple method allows for the production of SrO nanoparticles with potential applications in various electronic and energy storage devices. researchgate.net

Green synthesis has emerged as an eco-friendly and cost-effective alternative for producing this compound nanoparticles, utilizing plant extracts as reducing and capping agents. orientjchem.org This approach avoids the use of hazardous chemicals, aligning with the principles of green chemistry. sathyabama.ac.in

A variety of plant extracts have been successfully employed for the green synthesis of SrO nanoparticles. For instance, extracts from Albizia julibrissin leaves have been used in a co-precipitation method to produce spherical SrO nanoparticles with a rough surface, which demonstrated effective photocatalytic activity. rsc.org Similarly, Erzincan Cimin grape (Vitis vinifera) extract has been utilized as a bio-reduction agent, yielding SrO nanoparticles with a mean particle size of 28.6 nm. icm.edu.pl The synthesis conditions, such as temperature and pH, are optimized to achieve the desired nanoparticle characteristics. icm.edu.pl

Other notable examples include the use of henna leaves extract, Solanum nigrum leaf extract, and Citrus limon (lemon) fruit extract. orientjchem.orgsathyabama.ac.inafjbs.com The synthesis with henna leaves extract also involved strontium nitrate and sodium hydroxide at room temperature, resulting in crystalline nanoparticles of about 40 nm. sathyabama.ac.in Solanum nigrum extract yielded cubic crystal structure SrO nanoparticles with an average size of 94.8 nm. orientjchem.org The bioactive compounds in Citrus limon extract facilitated the reduction of strontium chloride to form stable, spherical SrO nanoparticles. afjbs.com The use of an aquatic plant, Elodea canadensis, has also been reported, resulting in the formation of EcSrONPs with a face-centered cubic crystalline structure. oiccpress.com Furthermore, extracts from Ocimum sanctum (Tulsi) and Suaeda monoica have been used in biomimetic synthesis approaches. innovareacademics.innih.gov

Table 2: Plant Extracts Used in Green Synthesis of SrO Nanoparticles

Plant Extract	Precursor(s)	Resulting Nanoparticle Size	Morphology	Reference(s)
Albizia julibrissin	Not specified	Not specified	Spherical, rough surface	rsc.org
Erzincan Cimin grape (Vitis vinifera)	Strontium nitrate	28.6 nm (mean)	Porous nanostructure	icm.edu.plsdiarticle3.com
Henna leaves	Strontium nitrate, Sodium hydroxide	40 nm (crystallite size)	Pseudo-spherical, agglomerated	sathyabama.ac.in
Solanum nigrum	Not specified	94.8 nm (average)	Cubic crystal structure, individual to agglomerates	orientjchem.org
Citrus limon (lemon)	Strontium chloride	Uniform	Spherical	afjbs.com
Elodea canadensis	Not specified	Not specified	Disordered, irregular, agglomerated	oiccpress.com
Ocimum sanctum (Tulsi)	Not specified	Nano-sized	Not specified	innovareacademics.in
Suaeda monoica	Strontium chloride hexahydrate, Sodium hydroxide	Not specified	Not specified	nih.gov

Probe sonication, a sonochemical technique, is an effective method for the fabrication of this compound nanoparticles. This approach utilizes high-intensity ultrasonic waves generated by a probe to induce acoustic cavitation in a liquid medium, creating localized hot spots with extreme temperatures and pressures. These conditions facilitate chemical reactions and the formation of nanomaterials.

In a typical sonochemical synthesis of SrO nanorods, a solution of strontium carbonate (SrCO₃) is subjected to ultrasonic waves from a probe sonicator while a solution of sodium hydroxide (NaOH) is added dropwise. riphah.edu.pk The reaction is often conducted at a specific amplitude (e.g., 40%) and temperature (e.g., 60–70 °C) for a set duration. riphah.edu.pk Following sonication, the synthesized material is collected, washed to remove impurities, and dried. riphah.edu.pk Calcination at various temperatures (e.g., 200 °C to 800 °C) can be performed for crystal growth. riphah.edu.pk

Research has also reported the synthesis of this compound nanoparticles (SONPs) using a probe sonication method that resulted in an average crystallite size of 43 nm. researchgate.net This method has been shown to produce nanoparticles with applications in photocatalysis and electrochemical sensing. icm.edu.pl Another study mentions the use of an ultrasonic method for the synthesis of Sr(OH)₂ and SrCO₃ nanostructures, which are precursors for SrO. innovareacademics.in Additionally, a combined mechanical alloying and ultrasonic destruction process has been used to fabricate single-phased SrO·6Fe₂₋ₓMnₓ/₂Tiₓ/₂O₃ nanoparticles with mean sizes in the range of 87–194 nm. ui.ac.id

Vapor-Phase Deposition Techniques for this compound Thin Films

Vapor-phase deposition techniques are crucial for fabricating high-quality this compound thin films, which are essential for various electronic and optoelectronic applications. These methods involve the deposition of a solid film from a vapor phase onto a substrate.

Chemical Vapor Deposition (CVD) is a prominent technique for this purpose. In atmospheric CVD, a precursor such as strontium bis-dipivaloylmethanate (Sr(C₁₁H₁₉O₂)₂) is vaporized and carried by a gas, like nitrogen, to a heated substrate where it thermally decomposes to form a SrO film. semanticscholar.orgccsenet.org This method has been used to synthesize highly oriented SrO whiskers with a face-centered cubic structure on single-crystalline Si(100) substrates. semanticscholar.orgccsenet.org The atmospheric pressure CVD process is advantageous due to its potential for high growth rates and operation without a vacuum system. semanticscholar.org Variations like Hot Filament CVD (HFCVD) have been employed to deposit silicon-rich oxide (SRO) films, which have applications in optoelectronics. scientific.net Low-Pressure Chemical Vapor Deposition (LPCVD) is another variant noted for producing SRO with good luminescent properties. researchgate.net

Besides CVD, other vapor deposition methods like physical vapor deposition (PVD), which includes techniques such as sputtering and laser ablation, and atomic layer deposition (ALD) have also been used for depositing thin films containing strontium. researchgate.netgoogle.com ALD, for instance, has been used to form a strontium template on Si(100). semanticscholar.org The choice of deposition technique often depends on the desired film quality, conformality, and the specific application requirements. For complex surface structures, CVD is often preferred for its ability to deposit conformal films. google.com

Atomic Layer Deposition (ALD) of this compound

Atomic Layer Deposition (ALD) is a thin-film deposition technique that enables the growth of conformal, high-quality films with atomic-level precision. The ALD of SrO involves the sequential, self-limiting surface reactions of a strontium precursor and an oxygen source. A common strontium precursor is strontium bis(tri-isopropylcyclopentadienyl) (Sr(iPr3Cp)2), and the oxygen source is typically water (H2O) or ozone (O3). researchgate.netresearchgate.netacs.org

The deposition temperature is a critical parameter that significantly influences the film's composition and growth rate. For instance, using H2O as the oxidant, polycrystalline Sr(OH)2 is formed at 250 °C, while polycrystalline SrO is observed at 350 °C. researchgate.net The growth per cycle (GPC) is sensitive to both the crystalline phase and orientation, and it increases with temperature. researchgate.netresearchgate.net In-situ real-time spectroscopic ellipsometry (RTSE) is a valuable tool for studying the ALD process, providing insights into the adsorption and desorption during each half-cycle and allowing for the optimization of deposition parameters. researchgate.netuconn.edu

The initial growth of SrO via ALD is highly dependent on the substrate surface. The concentration of hydroxyl groups and the formation of interfacial bonds, such as Sr-O-Si, play a significant role in the initial growth per cycle. researchgate.net For example, on a SiO2/Si(100) substrate, an ordered Sr/Si(100) surface with a 2 × 1 pattern can be achieved after depositing several monolayers of SrO followed by annealing at 800–850 °C. researchgate.net This ordered surface serves as an excellent template for the epitaxial growth of other complex oxides like SrTiO3. researchgate.net

ALD Parameter	Observation	Reference
Precursor	Strontium bis(tri-isopropylcyclopentadienyl) (Sr(iPr3Cp)2)	researchgate.netresearchgate.net
Oxidant	Water (H2O), Ozone (O3)	researchgate.netacs.org
Deposition Temperature	250 °C for Sr(OH)2, 350 °C for SrO (with H2O)	researchgate.net
Growth Per Cycle (GPC)	Dependent on temperature, crystalline phase, and orientation	researchgate.netresearchgate.net
Substrate Influence	Initial growth depends on surface hydroxyl groups and interfacial bond formation.	researchgate.net

Spray Pyrolysis Deposition of this compound Thin Films

Spray pyrolysis is a cost-effective and versatile technique for depositing thin films over large areas. aip.orgsci-hub.se The process involves spraying a precursor solution onto a heated substrate, where the droplets undergo pyrolysis to form the desired oxide film. researchgate.net For SrO-based films, this method offers simplicity and ease of controlling the film's composition. aip.org

The quality and properties of the deposited films are highly dependent on several experimental parameters, including substrate temperature, precursor concentration, and spray rate. The substrate temperature is particularly critical as it affects the film's roughness, crystallinity, and potential for cracking. researchgate.net For instance, in the synthesis of strontium titanate (SrTiO3) thin films, a related perovskite oxide, SrCl2·6H2O and TiCl3 were used as precursors, with the substrate heated to 350°C, followed by firing at 500°C. researchgate.net

This technique has been successfully employed to produce strontium-doped zinc oxide (ZnO:Sr) and tin oxide (SnO2:Sr) thin films. aip.orgresearchgate.net In the case of SnO2:Sr films, the films were polycrystalline with a tetragonal structure and exhibited a uniform, crack-free surface. aip.org The doping of strontium was found to influence the optical properties, causing a redshift in the optical band gap. aip.orgsci-hub.se Similarly, for ZnO:Sr films, strontium doping led to an increase in crystallite size and influenced the film's photoluminescence characteristics. researchgate.net

Parameter	Influence on Film Properties	Reference
Substrate Temperature	Affects roughness, cracking, and crystallinity.	researchgate.net
Precursor Concentration	Influences film composition and morphology.	researchgate.net
Spray Rate	A key parameter to be optimized for good quality films.	researchgate.net

Doping and Co-Doping Strategies in this compound Synthesis

Doping is a common strategy to modify the properties of materials. In the context of this compound and related perovskites like strontium titanate (SrTiO3), doping with various metal ions can enhance their photocatalytic, electrical, and structural properties.

Integration of Transition Metal Ions (e.g., Fe, Ti, Cu)

The incorporation of transition metal ions such as iron (Fe), titanium (Ti), and copper (Cu) into the this compound lattice or related structures like SrTiO3 has been shown to be an effective way to tailor their functionalities.

Iron (Fe): Doping SrTiO3 with iron can introduce electronic states within the bandgap, which can be influenced by the valence state of the iron (Fe2+ or Fe3+). aip.org This modification of the electronic structure is crucial for applications in oxide electronics. aip.org In a study on Fe/Ti co-doped SrO nanoparticles, the introduction of Fe and Ti resulted in a reduction of the band gap, enhancing the material's photocatalytic activity for the degradation of methyl orange. razi.ac.ir

Titanium (Ti): While often a primary component in related perovskites (SrTiO3), co-doping with additional Ti, or creating composites like SrTiO3@TiO2, can improve photocatalytic performance. nih.gov The presence of Ti3+ species, induced by doping with other transition metals, can promote the photocatalytic reduction of CO2. nih.gov

Copper (Cu): Doping with copper has been shown to enhance the photocatalytic activities of perovskite oxides under visible light. researchgate.net In SrTiO3@TiO2 materials, Cu-doping, along with other transition metals, led to the conversion of CO2 to methane (B114726) (CH4) under visible light. nih.gov

Incorporation of Other Metal Ions (e.g., Gd, Ba, Zn)

Besides transition metals, other metal ions are also used as dopants to modify the properties of strontium-based oxides.

Gadolinium (Gd): Gadolinium has been used as a dopant in strontium hexaferrite (SrFe12O19), where it influences the material's magnetic properties. rsc.org

Barium (Ba): Barium is often used in conjunction with strontium to form mixed-cation perovskites. In Ba1-xSrxCe0.65Zr0.25Nd0.1O3-δ, the incorporation of strontium resulted in smaller grain sizes and suppressed the formation of secondary phases. nih.gov Nanophosphors of Sr2CeO4 doped with Ba2+ have also been synthesized, showing tunable luminescence. acs.org

Zinc (Zn): Zinc has been incorporated into Sr2CeO4 nanophosphors, affecting their luminescent properties. acs.org

Mechanisms of Dopant Influence on Material Formation

The introduction of dopants into the this compound lattice or related structures influences the material's formation and properties through several mechanisms:

Lattice Distortion and Defect Creation: Dopants with ionic radii different from the host cations (Sr2+ or Ti4+ in SrTiO3) can cause lattice strain. This strain can lead to the formation of defects such as oxygen vacancies to maintain charge neutrality. razi.ac.irresearchgate.net These defects can act as trapping sites for photogenerated electrons or holes, enhancing catalytic activity. razi.ac.ir

Modification of Electronic Structure: Dopants can introduce new energy levels within the bandgap of the host material. This can alter the material's optical absorption properties, often leading to a redshift and a narrower bandgap, which enhances visible light absorption for photocatalysis. razi.ac.irias.ac.in

Influence on Crystallite Growth and Morphology: Dopants can affect the nucleation and growth processes during synthesis. For example, strontium doping in ZnO thin films was found to increase the crystallite size. researchgate.net In other cases, dopants can lead to the formation of segregated oxide phases. researchgate.net

Charge Carrier Separation: In photocatalysis, dopants can create charge separation centers, which inhibit the rapid recombination of photogenerated electron-hole pairs, thereby increasing the quantum efficiency of the photocatalytic process. ias.ac.in

Dopant Type	Effect on Strontium-Based Oxides	References
Transition Metals (Fe, Ti, Cu)	Modifies electronic structure, reduces bandgap, enhances photocatalytic activity.	aip.orgrazi.ac.irnih.gov
Other Metals (Gd, Ba, Zn)	Influences magnetic and luminescent properties, affects grain size and phase purity.	rsc.orgnih.govacs.org
General Mechanisms	Induces lattice distortion, creates defects, modifies electronic bands, influences crystal growth.	researchgate.netrazi.ac.irias.ac.inresearchgate.net

Advanced Characterization of Strontium Oxide Systems

Structural and Morphological Analysis of Strontium Oxide Materials

X-ray Diffraction (XRD) for Crystalline Phase Identification and Crystallite Size Determination

X-ray diffraction (XRD) is a fundamental technique for identifying the crystalline phase and determining the crystallite size of this compound materials. The XRD patterns of SrO nanoparticles typically exhibit diffraction peaks corresponding to specific crystallographic planes, which can be matched with standard data from the Joint Committee on Powder Diffraction Standards (JCPDS) to confirm the phase.

For instance, studies have identified the tetragonal crystal structure of SrO nanoparticles, with diffraction peaks matching JCPDS card No. 00-027-1304. tandfonline.com In some cases, a cubic structure has also been reported, corresponding to JCPDS card No. 74-1227. khandelwalcollege.edu.in The sharpness and intensity of the diffraction peaks are indicative of a high degree of crystallinity and minimal structural defects in the synthesized SrO nanoparticles. tandfonline.com

The average crystallite size (D) of SrO nanoparticles can be calculated from the XRD data using the Debye-Scherrer equation:

D = (0.9λ) / (β cosθ)

Where:

λ is the X-ray wavelength (e.g., 1.5406 Å for Cu Kα radiation). tandfonline.com

β is the full width at half maximum (FWHM) of the diffraction peak. tandfonline.com

θ is the Bragg angle. tandfonline.com

Reported crystallite sizes for SrO nanoparticles vary depending on the synthesis method and conditions. For example, SrO nanoparticles synthesized via co-precipitation have shown an average crystallite size of approximately 16.24 ± 1.13 nm. tandfonline.com Other methods have yielded crystallite sizes ranging from 23.9 to 102 nm, with annealing temperature influencing the final size. asianresassoc.org In another study, the average crystallite size was found to be 29 nm for a thin film khandelwalcollege.edu.in, while sol-gel methods have produced crystallite sizes of about 80 nm. orientjchem.org A green synthesis approach using henna leaves extract resulted in a crystallite size of 40 nm. sathyabama.ac.in

Select Synthesis Method:AllCo-precipitationAnnealingThin FilmSol-GelGreen Synthesis

Synthesis Method	Reported Crystallite Size (nm)	Crystal Structure	Reference
Co-precipitation	16.24 ± 1.13	Tetragonal	tandfonline.com
Annealing	23.9 - 102	Tetragonal	asianresassoc.org
Thin Film	29	Cubic	khandelwalcollege.edu.in
Sol-Gel	80	Crystalline	orientjchem.org
Green Synthesis (Henna)	40	Crystalline	sathyabama.ac.in

Electron Microscopy Techniques for Morphological and Nanostructural Elucidation (SEM, TEM)

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are powerful tools for visualizing the morphology and nanostructure of this compound materials.

SEM analysis provides information about the surface morphology and particle distribution. Studies on SrO nanoparticles have revealed various morphologies, including spherical to quasi-spherical shapes. tandfonline.com In some preparations, the particles appear as disordered, asymmetrical spheres that form clusters with slightly smooth surfaces. rasayanjournal.co.in The morphology can be influenced by synthesis conditions; for example, SrO synthesized by a sol-gel method showed pseudo-spherical shapes at room temperature, which transformed into cubic and then cylindrical forms with increasing calcination temperature, indicating agglomeration. orientjchem.org FESEM imaging has shown globular structures with rough surfaces, also indicating agglomeration. rsc.org

TEM provides higher resolution images, allowing for the determination of particle size and the observation of internal structure. TEM analysis of SrO nanoparticles has confirmed their spherical shape and non-uniform distribution. rsc.org The particle sizes observed with TEM often correlate with the crystallite sizes calculated from XRD data. For instance, TEM has shown SrO nanoparticles with sizes in the range of 20–30 nm. rsc.org Another study reported a broader range of 10 to 35 nm, with an average particle size of approximately 20 nm. tandfonline.com

Dynamic Light Scattering (DLS) for Particle Size Distribution Assessment

Dynamic Light Scattering (DLS) is a technique used to determine the particle size distribution of nanoparticles suspended in a liquid. mdpi.comhoriba.com This method measures the fluctuations in scattered light intensity caused by the Brownian motion of the particles. The average particle size obtained from DLS for SrO nanoparticles synthesized using a plant extract was found to be 112 nm in diameter, with a polydispersity index (PDI) of 0.256, indicating a significantly polydisperse sample. rasayanjournal.co.in In another study, DLS analysis showed a relatively narrow particle size distribution with an average hydrodynamic size of 72.6 nm. iust.ac.ir

Spectroscopic Investigations of this compound Electronic and Vibrational States

Fourier Transform Infrared (FTIR) Spectroscopy for Chemical Bond Analysis

Fourier Transform Infrared (FTIR) spectroscopy is employed to identify the chemical bonds present in a material by measuring the absorption of infrared radiation. In the analysis of this compound, a characteristic absorption peak corresponding to the Sr-O bond is a key indicator of the compound's formation.

This Sr-O stretching vibration is typically observed in the fingerprint region of the FTIR spectrum. Studies have reported this peak at various wavenumbers, including 854.64 cm⁻¹ orientjchem.org, 821.23 cm⁻¹ sathyabama.ac.in, and around 854 cm⁻¹. researchgate.net The presence of other bands in the FTIR spectrum can indicate the presence of other functional groups, which may originate from precursors or capping agents used during synthesis. For instance, bands related to hydroxyl groups (O-H) and carbonate groups (C=O) have also been observed. aip.org

Ultraviolet-Visible (UV-Vis) Spectroscopy and Diffuse Reflectance Spectroscopy (DRS) for Electronic Transitions

Ultraviolet-Visible (UV-Vis) spectroscopy and Diffuse Reflectance Spectroscopy (DRS) are used to investigate the electronic properties of this compound by measuring its absorption of UV and visible light. These techniques are particularly useful for determining the optical band gap energy (Eg) of the material.

The UV-Vis absorption spectrum of SrO nanoparticles often shows a prominent absorption band in the UV region. For example, absorption peaks have been observed at 277 nm tandfonline.com, and a broad band around 300 nm. rsc.org Another study noted absorption bands at 238 nm and 288 nm. asianresassoc.org

The optical band gap can be calculated from the absorption data using the Tauc plot method. The relationship is given by the equation:

(αhν)² = A(hν - Eg)

where α is the absorption coefficient, hν is the photon energy, A is a constant, and Eg is the direct band gap energy. By extrapolating the linear portion of the (αhν)² versus hν plot to the energy axis, the band gap energy can be determined.

Reported band gap energies for SrO nanoparticles vary, reflecting the influence of particle size and synthesis method due to the quantum confinement effect. Values for the direct band gap have been reported as 3.55 eV tandfonline.com, while indirect band gaps have been measured at 2.88 eV. tandfonline.com Other studies have found band gap energies ranging from 3.96 to 4.13 eV asianresassoc.org, 2.64 eV rsc.org, and as high as 5.39 eV. innovareacademics.in The band gap for bulk SrO is reported to be around 1.8 eV. rsc.org

Select Band Gap Type:AllDirectIndirectUnspecified

Reported Band Gap (eV)	Band Gap Type	Reference
3.55	Direct	tandfonline.com
2.88	Indirect	tandfonline.com
3.96 - 4.13	Unspecified	asianresassoc.org
2.64	Unspecified	rsc.org
5.39	Unspecified	innovareacademics.in
2.09	Unspecified	nih.gov

X-ray Photoelectron Spectroscopy (XPS) for Elemental Composition and Oxidation States

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic technique used to analyze the elemental composition and the chemical and electronic states of the elements within a material. mdpi.com When analyzing strontium-based perovskite materials, such as those used in solid oxide fuel cells, XPS is crucial for understanding surface modifications that can impact performance. mdpi.comazom.com

For instance, in lanthanum strontium cobaltite (B72492) (LSC) cathodes, XPS analysis can reveal the segregation of strontium at the surface, often forming a this compound (SrO) or strontium carbonate (SrCO₃) layer. mdpi.comthermofisher.com This is significant because the accumulation of these species on the surface can hinder the oxygen reduction reaction, which is critical for the fuel cell's efficiency. thermofisher.com

The analysis of the Sr 3d core level spectrum is particularly challenging when strontium is present in multiple compounds with similar chemical environments, such as in a SrTiO₃/SrVO₃ heterostructure. epj-conferences.org However, subtle differences in the binding energies and the full width at half maximum (FWHM) of the peaks can be used to distinguish between the different strontium phases. epj-conferences.org In as-prepared SrO nanoparticles, the Sr 3d spectrum shows two peaks, Sr 3d₅/₂ and Sr 3d₃/₂, which are indicative of the Sr²⁺ ionic state. researchgate.net Similarly, the Sr 3p state is split into Sr 2p₃/₂ and Sr 2p₁/₂. researchgate.net The presence of strontium carbonate as a surface contaminant on strontium-containing materials can be confirmed by a distinct component in the Sr 3d spectrum, which decreases significantly after annealing at high temperatures. azom.comthermofisher.com

A typical XPS analysis of a lanthanum strontium cobaltite (LSC) surface before and after annealing demonstrates the change in surface composition.

Element Core Level	Observation Before Annealing	Observation After Annealing	Reference
Sr 3d	Presence of two bonding states: strontium in the LSC lattice and strontium carbonate.	Significant decrease in the strontium carbonate component relative to the lattice-bound strontium.	thermofisher.com
C 1s	Indicates the presence of carbonate.	Reduced carbonate signal.	azom.com
La 3d	Splitting characteristic of carbonate.	Splitting shifts towards that of lanthanum oxide.	azom.com
Co 2p	Presence of both Co(II) and Co(III) oxidation states.	Increase in the proportion of Co(III).	azom.com

This ability of XPS to provide detailed information on both elemental composition and oxidation states makes it an indispensable tool for characterizing the surface chemistry of this compound and its composites. mdpi.com

Photoluminescence (PL) Spectroscopy for Emission Characteristics

Photoluminescence (PL) spectroscopy is a non-destructive technique that investigates the electronic structure of materials by analyzing the light emitted after excitation with photons. The photoluminescence properties of this compound are primarily linked to the photoexcitation of local surface structures, leading to strong emission bands in the visible spectrum. acs.org

In studies of SrO nanocrystals, intense PL emission is observed even with a low specific surface area, which is induced by the selective excitation of surface anions on different crystal planes, edges, and corners. acs.org Research has shown that energy can be transferred across the SrO surface from sites with higher coordination to those with lower coordination. acs.org The PL emission effects in SrO are highly dependent on temperature, with some radiative deactivation processes being quenched at room temperature. acs.org The density of excitation and emission sites on the surface of polycrystalline SrO grains can be manipulated by the duration of annealing. acs.org

When this compound is doped with other elements, its photoluminescent properties can be significantly altered. For instance, bismuth-doped this compound (SrO:Bi) phosphors, synthesized via the sol-gel combustion method, exhibit blue light emission. researchgate.netufs.ac.za The main emission peak for these phosphors is centered around 445 nm, which is attributed to the ³P₁ – ¹S₀ transitions of the Bi³⁺ ions. researchgate.netufs.ac.za The intensity of this emission is dependent on the concentration of the Bi³⁺ dopant and the annealing temperature. researchgate.net

Similarly, strontium-doped tin oxide (SnO₂:Sr) thin films also show interesting photoluminescent behavior. sci-hub.se These films exhibit three main emission bands: a near-ultraviolet band around 390 nm, blue emission bands between 440 nm and 475 nm, and a distinct green emission band at approximately 533 nm. sci-hub.se The green emission is associated with singly charged oxygen vacancies. sci-hub.se

Material	Excitation Wavelength (nm)	Emission Peak (nm)	Attributed Transition/Cause	Reference
SrO Nanocrystals	Varies (selective excitation of surface sites)	Visible range	De-excitation of surface anions	acs.org
SrO:Bi³⁺ Phosphor Powder	~360	~445	³P₁ – ¹S₀ of Bi³⁺	researchgate.net
SrO:Bi³⁺ Thin Film	UV	~430	³P₁ – ¹S₀ of Bi³⁺ (host-dependent shift)	ufs.ac.za
SnO₂:Sr Thin Film	Not specified	~390 (UV), 440-475 (Blue), ~533 (Green)	Band edge emission, deep donor levels (oxygen vacancies), singly charged oxygen vacancies	sci-hub.se
BSBF:Eu³⁺	395	~574	⁵D₀→⁷F₀ of Eu³⁺	mdpi.com

Energy-Dispersive X-ray Spectroscopy (EDS) for Elemental Mapping

Energy-Dispersive X-ray Spectroscopy (EDS or EDX) is an analytical technique used for the elemental analysis or chemical characterization of a sample. wikipedia.org It is often used in conjunction with scanning electron microscopy (SEM) or transmission electron microscopy (TEM) to create elemental maps that visualize the spatial distribution of elements within a sample. bruker.comjeol.com

The fundamental principle of EDS is that each element has a unique atomic structure, which results in a unique set of peaks in its X-ray emission spectrum. wikipedia.org When a sample is bombarded with an electron beam, it can cause an inner-shell electron to be ejected. An electron from a higher-energy outer shell then fills this vacancy, and the excess energy is released as an X-ray. The energy of this X-ray is characteristic of the element from which it was emitted. bruker.com

In the context of this compound systems, EDS is invaluable for confirming the presence and distribution of strontium and other constituent elements. For example, in the synthesis of strontium-loaded titanium-molybdenum surfaces, EDS mapping can confirm the incorporation of strontium onto the alloy surface. researchgate.net It allows researchers to visualize the distribution of elements like titanium, molybdenum, oxygen, and strontium, providing a comprehensive chemical overview of the material's surface. researchgate.net

Elemental mapping with EDS can produce different types of maps, including qualitative intensity maps and quantitative concentration maps. jeol.com This allows for a detailed understanding of the sample's structure and can reveal features that are not visible in a standard electron microscope image. bruker.com

Raman Spectroscopy for Vibrational Fingerprints

Raman spectroscopy is a powerful analytical technique that provides detailed information about the chemical structure, phase, and molecular interactions in a material. It relies on the inelastic scattering of monochromatic light, usually from a laser, which results in a shift in the energy of the scattered photons. This energy shift provides a "vibrational fingerprint" that is unique to the material's molecular bonds. semanticscholar.orgnih.gov

In the study of this compound, Raman spectroscopy can be used to identify the vibrational modes associated with the Sr-O bonds. For instance, in a study of SrO-CuO nanocomposites, vibrational modes corresponding to Sr-O were identified at specific Raman shifts. researchgate.net

The technique is also highly effective in monitoring chemical transformations. For example, the carbonation of hydrated this compound can be observed over time by tracking the emergence and growth of peaks characteristic of strontium carbonate (SrCO₃) at specific wavenumbers such as 149, 182, 244, 701, and 1073 cm⁻¹. researchgate.net The initial hydrated state of SrO is characterized by a broad band between 3000-3700 cm⁻¹, corresponding to the O-H stretching in water. researchgate.net

Material/Process	Key Raman Peaks (cm⁻¹)	Interpretation	Reference
Hydrated SrO	3000-3700	O-H stretching in water	researchgate.net
Carbonation of Hydrated SrO	149, 182, 244, 701, 1073	Formation of SrCO₃	researchgate.net
SrO-CuO Nanocomposite	701.14, 1434.10	Sr-O vibrations	researchgate.net

The ability of Raman spectroscopy to provide specific molecular information makes it a crucial tool for characterizing the structure and transformations of this compound and its composites. semanticscholar.orgnih.gov

Thermal Analysis of this compound Composites

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) is a thermal analysis technique used to measure the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is particularly useful for studying the thermal stability and decomposition of materials.

In the context of this compound composites, TGA can provide valuable insights into their thermal behavior. For example, TGA has been used to study the thermal stability of graphene/SrO quantum dot composites. tandfonline.com In one study, the TGA of an 80 wt.% graphene/SrO QD composite showed a mass loss of about 14.41% from room temperature to 425 K, which was attributed to the evaporation of absorbed water. tandfonline.com

TGA is also employed to assess the performance of SrO-based sorbents for high-temperature CO₂ capture. acs.org By performing cycles of carbonation and calcination, TGA can determine the carrying capacity and durability of the sorbents. acs.org

In the synthesis of this compound-zinc oxide (SrO-ZnO) nanocomposites, TGA helps to confirm the formation of the oxide structure by showing weight loss corresponding to the removal of carbonates upon heating. diva-portal.orgnih.gov Similarly, in the combustion synthesis of this compound, TGA reveals a multi-stage decomposition process, including the removal of moisture, decomposition of urea (B33335) and nitrates, and finally the crystallization of SrO.

Temperature Range (°C)	Mass Loss (%)	Associated Process
25-150	5.2	Moisture removal
150-400	32.1	Urea decomposition
400-700	48.3	Nitrate (B79036) decomposition
700-1000	14.4	SrO crystallization

Furthermore, TGA is used to determine the degradation temperature of bio-composites, such as those made from chitosan (B1678972), cellulose, and reinforced with strontium titanate nanoparticles. mdpi.com

Differential Thermal Analysis (DTA)

Differential Thermal Analysis (DTA) is a thermo-analytical technique in which the difference in temperature between a sample and an inert reference material is measured as a function of temperature, while both are subjected to a controlled temperature program. DTA provides information on physical and chemical changes such as phase transitions, crystallization, and melting.

In the study of this compound composites, DTA is often used in conjunction with TGA to provide a more complete picture of the thermal events. For instance, the thermal behavior of graphene/SrO quantum dot composites has been examined using TG-DTA. tandfonline.comtandfonline.com

DTA has also been crucial in evaluating the thermal behavior of silicate-based bioactive glasses where CaO is partially replaced by SrO. nih.gov This analysis helps to determine the sintering temperature and to ensure that the glass remains amorphous after thermal treatment, which is important for its mechanical properties and bioactivity. nih.gov In the synthesis of SrO-ZnO nanocomposites, DTA, along with TGA and XRD, is used to evaluate the structural properties of the resulting material. diva-portal.orgnih.gov

The analysis of this compound and strontium carbonate composites has shown that the decomposition temperatures of these composites are influenced by the SrCO₃ content and the sintering temperature. grafiati.com

Catalytic Science and Engineering with Strontium Oxide

Heterogeneous Catalysis Using Strontium Oxide and its Derivatives

This compound (SrO) and its composite materials have demonstrated significant potential as heterogeneous catalysts in a variety of chemical transformations. Their basic nature, structural properties, and thermal stability make them suitable for numerous applications in environmental remediation and chemical synthesis.

Carbon Dioxide (CO2) Methanation Processes

This compound nanoparticles (NPs) have shown considerable promise in the catalytic conversion of carbon dioxide (CO2) to methane (B114726) (CH4), a valuable fuel. tandfonline.comtandfonline.com This process is a key strategy for CO2 utilization and the production of renewable energy. In one study, SrO NPs synthesized via co-precipitation exhibited high efficiency for CO2 methanation. tandfonline.comtandfonline.comresearcher.life

The catalytic activity is highly dependent on reaction conditions. For instance, at a temperature of 350 °C, these nanoparticles achieved a CO2 conversion rate of approximately 90% with a methane selectivity exceeding 90%. tandfonline.comtandfonline.com The efficiency of the conversion was also found to be influenced by the amount of the catalyst used, with nearly complete conversion (around 100%) observed with 0.75 g of the SrO NP catalyst. tandfonline.comresearcher.life The effectiveness of SrO in this process is attributed to its basic properties, which facilitate the adsorption and chemisorption of CO2 on the catalyst surface. scientific.net

Furthermore, the addition of this compound as a promoter to other catalytic systems, such as nickel-based catalysts on a silica (B1680970) support (Ni/SiO2), has been shown to enhance both catalytic activity and stability for CO2 methanation. rsc.org Similarly, incorporating strontium into RuMn/Al2O3 catalysts increased CO2 conversion significantly. scientific.net

Table 1: Performance of SrO-based catalysts in CO2 Methanation

Catalyst	Temperature (°C)	CO2 Conversion (%)	Methane Selectivity (%)	Reference
SrO NPs	350	90	>90	tandfonline.com
0.75 g SrO NPs	350	~100	Not Specified	researcher.life
RuMnSr-65/Al2O3	210	73.10	40	scientific.net

Photocatalytic Degradation of Organic Pollutants (e.g., Dyes, Phenols, Antibiotics)

This compound-based materials are effective photocatalysts for the degradation of various organic pollutants in water. tandfonline.com Their wide bandgap and surface characteristics promote the generation of reactive oxygen species (ROS) under irradiation, which are responsible for breaking down complex organic molecules. tandfonline.com

This compound nanoparticles have demonstrated high efficiency in degrading pollutants such as 4-bromophenol (B116583) and the antibiotic cephalexin (B21000), achieving 99.9% and 99.8% degradation, respectively, within 140 minutes. tandfonline.comresearcher.lifetandfonline.com The degradation process typically follows pseudo-first-order kinetics. tandfonline.comresearcher.life

Doping SrO with other elements can further enhance its photocatalytic properties. For example, iron (Fe) and titanium (Ti) co-doped SrO nanoparticles have been used for the degradation of methyl orange dye, achieving approximately 98% removal in 90 minutes under optimal conditions (pH 4, 20 mg/L initial dye concentration, and 150 mg catalyst dosage). researchgate.netrazi.ac.ir Similarly, strontium peroxide (SrO2), a derivative of this compound, has shown remarkable photocatalytic activity, degrading 96% of moxifloxacin (B1663623) under UV light in 15 minutes and 99% of methylene (B1212753) blue under sunlight in 30 minutes. rsc.org

Table 2: Photocatalytic Degradation Efficiency of this compound-Based Catalysts

Catalyst	Pollutant	Degradation Efficiency (%)	Time (min)	Light Source	Reference
SrO NPs	4-bromophenol	99.9	140	Not Specified	tandfonline.comresearcher.life
SrO NPs	Cephalexin	99.8	140	Not Specified	tandfonline.comresearcher.life
Fe/Ti-codoped SrO NPs	Methyl Orange	~98	90	Not Specified	researchgate.netrazi.ac.ir
SrO2	Moxifloxacin	96	15	UV	rsc.org
SrO2	Methylene Blue	99	30	Sunlight	rsc.org
SrO2	Rhodamine B	91	105	Sunlight	rsc.org

Biodiesel Production via Transesterification Reactions

This compound is recognized as a highly effective and selective solid base catalyst for the transesterification of vegetable oils into biodiesel. acs.orgresearchgate.net Its strong basicity is a key factor in its high catalytic activity, surpassing other alkaline earth metal oxides. researchgate.net

When used as a catalyst, SrO can achieve high conversion rates in relatively short reaction times. For instance, in the transesterification of olive oil, SrO led to a conversion of over 80% in 15 minutes. nih.gov The performance can be further improved by supporting SrO on other materials. When doped onto silica (SiO2), the conversion rate increased to 95% in just 10 minutes. nih.gov This SrO/SiO2 catalyst also demonstrated good tolerance to water and free fatty acids. nih.gov

Depositing SrO onto a titanium plate (SrO/TiO2_P) has also been shown to be an effective strategy, achieving a biodiesel conversion rate of 87.7% in 4 minutes under microwave heating. mdpi.com Similarly, coating SrO onto a porous titanium scaffold allows for a high-surface-contact area, promoting the transesterification reaction. mdpi.com

Organic Synthesis Reactions (e.g., Thiadiazole Derivatives)

This compound nanocomposites have proven to be efficient base promoters in organic synthesis, particularly for the creation of heterocyclic compounds like thiadiazole derivatives. mdpi.comresearchgate.net These compounds are of interest due to their wide range of potential biological activities. mdpi.com

A chitosan-strontium oxide (CS-SrO) nanocomposite has been successfully used as a catalyst for the synthesis of 2-hydrazono acs.orgresearchgate.netmdpi.comthiadiazole derivatives. mdpi.comresearchgate.netnih.gov The use of this nanocatalyst under microwave irradiation led to improved yields (81-84%) compared to conventional heating with triethylamine (B128534) (68-72%). mdpi.comresearchgate.net The advantages of using the CS-SrO nanocomposite include higher reaction yields, shorter reaction times, and milder reaction conditions. mdpi.comresearchgate.netnih.gov The catalyst is also reusable, adding to its appeal from a green chemistry perspective. mdpi.comresearchgate.net

Table 3: Yield of Thiadiazole Derivatives Using Different Catalysts and Conditions

Catalyst	Heating Method	Yield (%)	Reference
Triethylamine	Thermal	68-72	mdpi.comresearchgate.net
CS-SrO Nanocatalyst	Thermal	81-84	mdpi.comresearchgate.net
CS-SrO Nanocatalyst	Microwave	Higher than thermal	mdpi.com

Hydrogen Production Systems

This compound plays a role in various systems designed for hydrogen production. One area of application is in solid oxide electrolysis cells (SOECs) for high-temperature water electrolysis. acs.org While not always the primary catalytic material, its presence in perovskite-type electrodes, such as lanthanum strontium ferrite (B1171679) (La-Sr-FeO3), is common. acs.org Doping these materials can enhance their performance for hydrogen production. acs.org

Another approach involves thermochemical cycles for water splitting. A patented process describes the use of this compound in conjunction with chromium sesquioxide to produce hydrogen from water in a closed chemical cycle. osti.gov this compound is also used as a catalyst in the production of hydrogen from steam. hiyka.com Furthermore, titania-supported palladium/strontium nanoparticles (Pd/Sr-NPs@P25) have been investigated for photocatalytic hydrogen production from water splitting. nih.gov

Mechanistic Insights into this compound Catalytic Activity

The catalytic activity of this compound is fundamentally linked to its basicity and surface properties. As an alkaline earth metal oxide, SrO possesses strong basic sites, which are crucial for its role in reactions like transesterification and CO2 methanation. researchgate.net

In transesterification , the basic sites on the SrO surface are believed to deprotonate the alcohol (e.g., methanol), making it a more potent nucleophile. mdpi.com This activated alcohol then attacks the carbonyl group of the triglyceride, leading to the formation of a tetrahedral intermediate. mdpi.com The catalyst effectively lowers the activation energy for this process. mdpi.com

For CO2 methanation , the high basicity of SrO enhances the adsorption and activation of acidic CO2 molecules on the catalyst's surface. scientific.net This is a critical first step in the hydrogenation process to form methane. The addition of SrO to other catalysts, like Ni/SiO2, can increase the number of basic sites, thereby promoting CO2 chemisorption and improving catalytic performance. rsc.org

In photocatalysis , the mechanism involves the generation of electron-hole pairs upon light absorption. The wide bandgap of SrO facilitates this process. tandfonline.com The separated electrons and holes can then react with water and oxygen to produce highly reactive oxygen species (ROS). These ROS are powerful oxidizing agents that can break down organic pollutants into simpler, less harmful substances. tandfonline.com

In the context of organic synthesis , such as the formation of thiadiazoles, the CS-SrO nanocomposite acts as a heterogeneous base promoter. mdpi.comresearchgate.net The basic nature of SrO facilitates the necessary deprotonation steps in the reaction mechanism, driving the cyclization to form the thiadiazole ring. mdpi.com

The interaction of SrO with support materials also provides mechanistic advantages. For instance, the formation of strontium titanate (SrTiO3) at the interface when SrO is deposited on a titanium plate can reinforce the catalyst's stability and adhesion. mdpi.com In perovskite catalysts used in oxygen evolution reactions, the leaching of strontium can lead to the formation of catalytically active surface phases, although this can also be linked to degradation mechanisms. nih.gov The presence of strong Lewis acidic sites, as in the case of Bi3+ substituted strontium cobalt perovskites, can facilitate the adsorption of hydroxide (B78521) ions and enhance catalytic activity. researchgate.net

Catalyst Stability, Reusability, and Regeneration Studies

The practical and industrial viability of a heterogeneous catalyst is heavily dependent on its long-term stability, potential for reuse over multiple reaction cycles, and the ease with which its activity can be regenerated. For this compound (SrO)-based catalysts, these factors are critical for developing economically and environmentally sustainable processes, particularly in applications like biodiesel production.

Catalyst Stability and Deactivation

This compound catalysts are recognized for their high basicity, but their operational stability can be influenced by several factors. The primary mechanism of deactivation for many alkaline earth metal oxide catalysts, including SrO, is the leaching of active metal species into the reaction medium. scirp.orgmdpi.com This process can be particularly pronounced in the presence of polar solvents like methanol (B129727). mdpi.com The leaching of strontium not only reduces the number of active sites, thereby diminishing catalytic activity over time, but can also contaminate the final product. scirp.org

Another significant cause of deactivation is the fouling of the catalyst surface. Byproducts from the transesterification reaction, such as glycerol, free fatty acids (FFAs), and soap, can adsorb onto the active sites, physically blocking them and preventing reactant access. mdpi.comscirp.org

Catalyst Reusability

A key advantage of heterogeneous catalysts like this compound is their potential for reuse. Numerous studies have demonstrated the excellent reusability of SrO-based catalysts, maintaining high yields for several consecutive cycles. The reusability is often tested by separating the catalyst from the reaction mixture after a cycle, washing it, and then introducing it into a new batch of reactants.

Research findings have highlighted the impressive durability of various SrO formulations:

Pure SrO has been shown to maintain sustained activity for up to 10 cycles in the transesterification of soybean oil. frontiersin.orgresearchgate.net

A strontium-manganese catalyst supported on a ceramic material (SrO-MnO/Ceramic) demonstrated great stability for seven cycles, providing a biodiesel yield of over 85% without any regeneration steps. researchgate.net

A bifunctional SrO-ZnO/Al₂O₃ catalyst was reported to have high reusability over ten consecutive runs when regenerated between cycles. jcu.edu.au

When supported on calcium oxide (Sr/CaO), the catalyst remained stable for an initial five cycles, offering a biodiesel yield of over 90%. researchgate.net

The data below summarizes the reusability of different this compound-based catalysts as reported in various studies.

Catalyst System	Number of Cycles	Reported Yield/Performance	Regeneration Details	Source
This compound (SrO)	10	Maintained sustained activity with >95% yield.	Washed and reused.	frontiersin.orgresearchgate.netoup.com
SrO-MnO/Ceramic	7	>85% yield.	No regeneration.	researchgate.net
SrO-MnO/Ceramic	12	>90% yield for the first 5 cycles.	Regenerated after the 7th run.	researchgate.netresearchgate.net
SrO-ZnO/Al₂O₃	10	Maintained stable catalytic efficiency.	Regenerated between runs.	jcu.edu.au
Sr/CaO	5	>90% yield.	Not specified.	researchgate.net

Catalyst Regeneration

When a catalyst's activity decreases to an unacceptable level, regeneration becomes necessary to restore its performance. For this compound-based catalysts, deactivation due to surface fouling can often be reversed through simple and effective regeneration techniques.

The most common regeneration strategy involves a two-step process:

Washing: The spent catalyst is first washed with a solvent to remove adsorbed impurities, reactants, and byproducts from its surface. Solvents commonly used include methanol, ethanol, n-hexane, and acetone. scirp.orgscirp.orgmdpi.com In some cases, ultrasonic vibration is used during the washing step to enhance the removal of contaminants. mdpi.com

Calcination: After washing, the catalyst is dried and then recalcined at an elevated temperature. This thermal treatment is effective at decomposing and removing more stubborn organic residues and can help restore the catalyst's original crystal structure and surface properties. scirp.orgscirp.org

Studies have shown the effectiveness of these methods. For example, the activity of a deactivated catalyst was significantly recovered after being washed with hexane (B92381) and subsequently calcined. scirp.org Research on similar catalysts has also indicated that a two-step washing process, for instance with methanol followed by n-hexane, can be more effective at restoring activity than washing with a single solvent. scirp.org The ability to be easily regenerated further enhances the economic attractiveness and lifecycle of this compound catalysts in industrial applications.

Strontium Oxide in Advanced Energy Conversion and Storage Systems

Solid Oxide Fuel Cells (SOFCs) Development

In the realm of high-temperature energy conversion, solid oxide fuel cells (SOFCs) represent a highly efficient technology for electricity generation from a variety of fuels. The performance of SOFCs is heavily reliant on the materials used for their core components, particularly the cathode, where the oxygen reduction reaction occurs. Strontium oxide plays a pivotal role not as a standalone material, but as a crucial dopant in perovskite oxides, which are the state-of-the-art cathode materials for commercial SOFCs.

Two of the most prominent and widely used cathode materials are Strontium-doped Lanthanum Manganite (LSM or La₁₋ₓSrₓMnO₃) and Lanthanum Strontium Cobalt Ferrite (B1171679) (LSCF or La₁₋ₓSrₓCo₁₋yFeyO₃). researchgate.netfuelcellmaterials.comwikipedia.org

Strontium-doped Lanthanum Manganite (LSM) is a popular choice for SOFC cathodes due to its high electrical conductivity at elevated temperatures and a thermal expansion coefficient that is compatible with yttria-stabilized zirconia (YSZ), a common electrolyte material. wikipedia.orgscientific.net The introduction of strontium (Sr²⁺) atoms onto the lanthanum (La³⁺) sites in the perovskite crystal structure creates electron holes, which significantly enhances the electronic conductivity of the material. wikipedia.org LSM cathodes exhibit excellent stability and electrocatalytic activity for oxygen reduction at the high operating temperatures of SOFCs. researchgate.net Research has focused on optimizing the synthesis methods of LSM, such as the Pechini method and citrate (B86180) technique, to produce nanopowders with improved crystalline structures at lower calcination temperatures. researchgate.net

Lanthanum Strontium Cobalt Ferrite (LSCF) is another primary cathode material, particularly valued for its high performance at intermediate operating temperatures (below 750 °C). fuelcellmaterials.comtobmachine.comfuelcellstore.com This characteristic makes it suitable for use in anode-supported SOFCs. fuelcellmaterials.comtobmachine.com LSCF can be used with various electrolytes, including those based on zirconia, ceria, and lanthanum gallate. fuelcellmaterials.com The composition of LSCF can be tailored to achieve desired properties, and it is often prepared with a slight A-site (lanthanum/strontium site) deficiency to enhance its stability. fuelcellmaterials.com

The table below summarizes the key characteristics of these strontium-containing cathode materials for SOFCs.

Material	Key Advantages	Typical Operating Temperature
Strontium-doped Lanthanum Manganite (LSM)	High electrical conductivity, thermal expansion compatibility with YSZ, excellent stability at high temperatures. wikipedia.orgscientific.net	High (≥800°C)
Lanthanum Strontium Cobalt Ferrite (LSCF)	Good performance at lower operating temperatures, suitable for anode-supported cells. fuelcellmaterials.comtobmachine.comfuelcellstore.com	Intermediate (≤750°C)

High-Temperature Thermal Energy Storage Applications

Concentrated solar power (CSP) plants require efficient thermal energy storage (TES) systems to provide dispatchable power, even when the sun is not shining. Thermochemical energy storage (TCES), which utilizes reversible chemical reactions to store and release thermal energy, offers the potential for higher energy densities compared to sensible or latent heat storage methods. csic.esoregonstate.edu

The reversible carbonation-decomposition reaction of this compound (SrO) and strontium carbonate (SrCO₃) is a promising system for high-temperature TCES. csic.esresearchgate.net This system operates based on the following reversible reaction:

SrCO₃ (s) ⇌ SrO (s) + CO₂ (g)

During the day, concentrated solar energy is used to drive the endothermic decomposition of SrCO₃ into SrO and CO₂, with the CO₂ being stored. researchgate.net To release the stored energy, the CO₂ is reintroduced, triggering the exothermic carbonation of SrO back to SrCO₃, which releases high-temperature heat that can be used to generate electricity. researchgate.net

A key advantage of the SrO/SrCO₃ system is its ability to operate at very high temperatures. The decomposition of SrCO₃ occurs at around 1250°C, and the subsequent carbonation can release heat at temperatures approaching 1200°C. csic.esresearchgate.net This high-temperature heat can drive more efficient power cycles, such as the Brayton cycle, leading to lower electricity production costs. researchgate.net The system is also attractive due to the non-toxic and non-explosive nature of CO₂, the absence of a need for a catalyst, and the lack of side reactions. researchgate.net

Research has shown that the SrO/SrCO₃ system can achieve high energy densities, with theoretical values around 2000 MJ/m³. csic.es However, a challenge is the deactivation of the material over multiple cycles due to sintering at high temperatures. researchgate.net To address this, studies are exploring the use of inert support materials, such as yttria-stabilized strontium zirconate (SrYSZ) and strontium zirconate (SrZrO₃), which act as physical barriers to inhibit sintering and maintain reactivity. oregonstate.edu With the addition of these supports, stable energy densities of approximately 500 kJ/kg have been achieved over multiple cycles. researchgate.netresearchgate.net

Electrochemical Energy Storage Devices

Lithium-ion Battery Electrode Materials

This compound and its derivatives are being investigated for their potential to enhance the performance of lithium-ion batteries. While not a primary active material, this compound has been proposed as a coating for positive electrode materials. A patent suggests that coating lithium metal oxides with a small weight percentage of metal oxides, including this compound, could improve battery performance. google.com

More direct applications involve strontium-containing compounds as electrode materials. For instance, strontium hexaferrite has been proposed as a new cathode material for lithium batteries. scientific.net Additionally, perovskite materials like strontium stannate (SrSnO₃) are being explored as potential anode materials. researchgate.netacs.org Theoretical and experimental studies suggest that SrSnO₃ is mechanically stable and exhibits favorable properties for lithium-ion incorporation. acs.org Nanocrystalline SrSnO₃, in particular, shows a low diffusion activation energy for lithium ions, which is beneficial for charge and discharge rates. acs.org

Supercapacitor Performance Enhancement

Supercapacitors, also known as ultracapacitors, are energy storage devices that bridge the gap between conventional capacitors and batteries, offering high power density and long cycle life. This compound is being utilized to develop high-performance electrode materials for these devices.

Research has demonstrated that nanostructures of this compound, often in composite forms, can exhibit excellent supercapacitive properties. For example, a bimetallic oxide nanostructure of SrO₀.₅:MnO₀.₅, synthesized via a co-precipitation method, showed a high specific capacitance of 392.8 F/g. cnr.it This material also demonstrated low internal resistance and good capacitance retention over numerous charge-discharge cycles. cnr.it

Furthermore, composites of this compound with conductive polymers and carbon nanomaterials have shown significant performance enhancements. A ternary composite of this compound, polyaniline (PANI), and graphene (Gr) exhibited a specific capacity of 296 C/g. riphah.edu.pk When fabricated into a supercapattery device, this composite delivered a high specific energy of 33.8 Wh/kg and a specific power of 3962.13 W/kg, along with excellent cycling stability. riphah.edu.pk Binary composites of this compound and polyaniline have also shown promising results, with a specific capacity of 258 C/g and improved energy and power densities in a supercapattery configuration. researchgate.net The doping of other metal oxides, such as titanium dioxide, with strontium has also been shown to improve specific capacitance and electrochemical stability for supercapacitor applications. nih.gov

The table below highlights the performance of various this compound-based materials in supercapacitor applications.

Material	Specific Capacitance/Capacity	Key Findings
SrO₀.₅:MnO₀.₅ Nanostructure	392.8 F/g cnr.it	High specific capacitance, low internal resistance, good cycling stability. cnr.it
SrO-PANI-Graphene Composite	296 C/g riphah.edu.pk	High specific energy and power in a supercapattery device. riphah.edu.pk
SrO-PANI Composite	258 C/g researchgate.net	Improved electrochemical stability and performance in a supercapattery. researchgate.net
Strontium-doped Titanium Dioxide	Enhanced specific capacitance nih.gov	Improved charge storage and lower charge transfer resistance compared to undoped TiO₂. nih.gov

Photovoltaic Systems and Solar Cell Enhancement

This compound and related compounds are finding applications in enhancing the performance and stability of next-generation photovoltaic technologies, particularly perovskite solar cells (PSCs) and dye-sensitized solar cells (DSSCs).

In perovskite solar cells, a promising thin-film solar cell technology, this compound is used to passivate defects at the interface between the perovskite absorber layer and the electron transport layer (ETL). acs.orgnih.gov This passivation reduces charge recombination, a major loss mechanism in solar cells, and improves the efficiency of electron transfer. acs.orgnih.gov Studies have shown that incorporating a ternary oxide system of tin oxide (SnO₂), strontium stannate (SrSnO₃), and this compound at this interface can lead to significant improvements in power conversion efficiency (PCE), open-circuit voltage, and fill factor. acs.orgnih.gov This approach has also been shown to enhance the long-term stability of the solar cells. acs.orgnih.gov

The table below summarizes the role and impact of strontium-containing materials in different types of solar cells.

Solar Cell Type	Strontium Compound	Role	Performance Enhancement
Perovskite Solar Cells	This compound (SrO)	Interface passivation acs.orgnih.gov	Reduced charge recombination, improved efficiency and stability. acs.orgnih.gov
Dye-Sensitized Solar Cells	Strontium Titanate (SrTiO₃) with Reduced Graphene Oxide (RGO)	Photoanode material bohrium.com	Improved dye adsorption, faster charge transport, enhanced efficiency. bohrium.com
Silicon Solar Cells	Silicon-Rich Oxide (SRO)	Wavelength conversion layer repositorioinstitucional.mx	Increased photocurrent and conversion efficiency by converting UV light to red light. repositorioinstitucional.mx

Optoelectronic and Photonic Applications of Strontium Oxide

Development of Ultraviolet (UV) Emission Optoelectronic Devices

The electronic band structure of strontium oxide is a key determinant of its suitability for optoelectronic devices. nih.gov Certain hexagonal phases of SrO have been identified as having a moderate and direct band gap, a feature that makes them well-suited for applications in ultraviolet (UV) emission optoelectronic devices. nih.govacs.org This direct band gap facilitates efficient radiative recombination of electrons and holes, which is the fundamental process for light emission in devices such as light-emitting diodes (LEDs). Theoretical studies using density functional theory (DFT) have corroborated the potential of specific SrO phases for these applications. nih.gov

Research has also explored the use of strontium-containing compounds in LEDs. For instance, a strontium silicate-based phosphor has been developed for use in long-wavelength ultraviolet LEDs. google.com This demonstrates the role of strontium compounds in generating light within the UV spectrum.

Laser Diode Implementations

Similar to their application in UV emission devices, the hexagonal-1 and hexagonal-2 phases of this compound, with their direct and moderate band gaps, are also considered suitable for laser diode implementations. nih.govacs.org Laser diodes require materials that can support stimulated emission, a process that is more efficient in direct bandgap semiconductors. The electronic properties of these specific SrO phases suggest their potential for use as the active medium in laser diodes operating in the ultraviolet range. nih.gov The development of compact and stable lasers, some operating at wavelengths relevant to strontium-based systems, further supports the integration of such materials into advanced photonic devices. bham.ac.uk

Advanced UV Sensors and Absorbers

This compound exhibits properties that make it a promising material for advanced UV sensors and absorbers. nih.gov Different phases of SrO, particularly those with moderate and indirect band gaps, are suggested to be effective as ultraviolet sensors or absorbers. nih.govacs.org The ability of a material to absorb UV radiation is linked to its electronic structure, and the first observable peaks of the real part of the dielectric constant for all SrO phases are located in the ultraviolet region between 3 and 5 eV. acs.org This indicates a strong interaction with UV light.

Furthermore, the FCC, hexagonal-1, and hexagonal-2 phases of SrO are dynamically stable and possess good optoelectronic properties, making them suitable for use in ultraviolet sensors due to their intermediate band gap and high material response in the UV range. nih.govacs.org Inorganic UV absorbers like this compound offer moderate UV protection with good transparency. mdpi.com While materials like TiO2 and ZnO are effective UV absorbers, they can cause opacity, making SrO a potentially better candidate for applications where transparency is crucial. mdpi.com The development of silicon UV photodetectors has been enhanced by incorporating a layer of silicon-rich oxide (SRO) to boost UV sensitivity, demonstrating a practical application of oxide materials in UV detection. laserfocusworld.com

Photophysical Behavior of this compound Nanoparticles

The photophysical properties of this compound nanoparticles (SrO NPs) are of significant interest for various applications. Synthesized SrO NPs have been shown to possess a tetragonal crystalline structure. tandfonline.com The optical properties of these nanoparticles are a key area of study.

A comprehensive analysis of the optical properties of SrO NPs reveals important details about their electronic structure and light absorption capabilities. tandfonline.com This knowledge is valuable for designing and developing a range of optoelectronic and photonic applications, including light-emitting devices and optical sensors. tandfonline.com

Key photophysical parameters of synthesized SrO nanoparticles are summarized in the table below.

The distinct absorption peak at 277 nm in the UV-visible spectrum signifies the strong light absorption capability of SrO NPs at this wavelength, which is attributed to electronic transitions within the nanoparticle structure. tandfonline.com The determined direct and indirect bandgap energies provide crucial insights into the electronic structure of the SrO nanoparticles and their potential for use in optoelectronic and photonic devices. tandfonline.com The Urbach energy is another important optical parameter that sheds light on the material's electronic structure and light absorption characteristics. tandfonline.com

Environmental Remediation and Waste Treatment Utilizing Strontium Oxide

Adsorption and Removal of Heavy Metal Contaminants (e.g., Hexavalent Chromium, Strontium Radionuclides)

The high surface area and reactivity of strontium oxide, particularly in nanoparticle form, make it a candidate for the adsorption and removal of heavy metal contaminants from wastewater. Research has demonstrated its effectiveness in treating water contaminated with toxic metals like hexavalent chromium. scirp.org

This compound nanoparticles have been shown to be effective adsorbents for removing hexavalent chromium from wastewater. The mechanism is primarily a surface-driven sorption process. While specific efficiency data for pure SrO is a subject of ongoing research, related composite materials show significant promise. For instance, strontium-doped hydroxyapatite (B223615) (Sr-HAp) nanorods have demonstrated a high adsorption capacity for Cr(VI), significantly greater than that of undoped hydroxyapatite. researchgate.net In one study, Sr-HAp nanorods achieved a Cr(VI) adsorption capacity of 443 mg/g, compared to 318 mg/g for pure hydroxyapatite nanorods, with the adsorption mechanism identified as Langmuir monolayer chemical adsorption. researchgate.net

The removal of radioactive strontium isotopes, such as Strontium-90, from nuclear waste is a critical challenge in environmental management. researchgate.netrsc.org While stable this compound itself is not typically used as the primary adsorbent, various other inorganic ion exchangers and composite materials are employed for this purpose. researchgate.netmdpi.com These materials, including zeolites, clays, titanates, and metal oxides, leverage ion exchange and adsorption mechanisms to selectively capture strontium ions from aqueous solutions. researchgate.net For example, a polyacrylic acid/crown-ether/graphene oxide composite hydrogel has been developed that shows high selectivity and a removal rate of 85% for strontium ions within 60 minutes, even in the presence of competing ions. rsc.org Similarly, strontium-doped zirconium oxide nanoparticles have been successfully used for the removal of other heavy metals like copper (Cu(II)) from water. hilarispublisher.com

Advanced Oxidation Processes for Aqueous Organic Pollutant Remediation

Advanced Oxidation Processes (AOPs) are a set of chemical treatment procedures designed to remove organic and inorganic pollutants from water by oxidation through reactions with hydroxyl radicals (•OH). mdpi.compreprints.org this compound-based materials have emerged as effective photocatalysts in AOPs, harnessing light to generate reactive oxygen species that break down persistent organic pollutants into less harmful substances like carbon dioxide and water. mdpi.comtandfonline.com

Research has shown that this compound nanoparticles, often doped with other metals like iron (Fe) and titanium (Ti), exhibit enhanced photocatalytic activity. researchgate.netrazi.ac.ir In one study, Fe/Ti-codoped SrO nanoparticles achieved approximately 98% removal of methyl orange dye in 90 minutes under optimized conditions. researchgate.netrazi.ac.irrazi.ac.ir Another study demonstrated that 1% strontium-doped tin oxide (SnO2) nanofibers achieved 84.74% degradation of methylene (B1212753) blue under visible light, significantly outperforming undoped SnO2. mdpi.com The enhanced performance is attributed to beneficial structural changes, including the creation of oxygen vacancies and reduced crystallite size, which improve surface reactivity and charge transfer kinetics. mdpi.com

This compound nanoparticles have also proven effective against other challenging organic pollutants. Studies have reported degradation efficiencies of 99.9% for 4-bromophenol (B116583) and 99.8% for the antibiotic cephalexin (B21000) within 140 minutes using SrO nanoparticles. tandfonline.comtandfonline.com

Photocatalytic Degradation of Organic Pollutants Using this compound-Based Materials

Catalyst	Pollutant	Degradation Efficiency	Time	Key Conditions	Source
Fe/Ti-codoped SrO NPs	Methyl Orange	~98%	90 min	pH 4, 20 mg/L initial concentration, 150 mg catalyst	researchgate.netrazi.ac.ir
1% Sr-doped SnO₂ Nanofibers	Methylene Blue	84.74%	180 min	Visible light irradiation	mdpi.com
SrO NPs	4-bromophenol	99.9%	140 min	Pseudo-first-order kinetics	tandfonline.comtandfonline.com
SrO NPs	Cephalexin	99.8%	140 min	Pseudo-first-order kinetics	tandfonline.comtandfonline.com
Strontium Peroxide (SrO₂)	Moxifloxacin (B1663623)	96%	15 min	UV light irradiation	rsc.org
Strontium Peroxide (SrO₂)	Methylene Blue	99%	30 min	Sunlight irradiation	rsc.org

Carbon Dioxide (CO2) Capture and Sequestration Technologies

This compound is a promising material for high-temperature CO2 capture through a reversible chemical cycle known as carbonation-calcination. sciforum.netrepec.org This process involves the exothermic reaction of this compound with CO2 to form stable strontium carbonate (SrCO3), effectively capturing the greenhouse gas. sciforum.netresearchgate.net The this compound can then be regenerated by heating the strontium carbonate in a process called calcination, which releases the CO2 for storage or utilization and allows the SrO to be reused. sciforum.net

Reaction Cycle:

Carbonation: SrO (s) + CO₂ (g) → SrCO₃ (s)

Calcination: SrCO₃ (s) → SrO (s) + CO₂ (g)

Studies have shown that SrO-based systems can be more energy-efficient than the more commonly studied calcium oxide (CaO) systems for CO2 capture. researchgate.net The heat released during the carbonation of SrO is 5.83% greater than that of CaO, and the higher operating temperatures (900–1200 °C) can lead to increased efficiency in associated power generation cycles. researchgate.net The activation energy for the carbonation of SrO has been estimated at 64 kJ/mol. researchgate.net

To improve the long-term stability and durability of SrO sorbents over multiple capture cycles, researchers have investigated combining SrO with inert materials like alumina (B75360) (Al2O3). acs.org Coarse granules of an SrO/Al2O3 mixture were found to maintain an open structure during cycling and achieved a CO2 carrying capacity of around 9.4% by weight. acs.org The presence of moisture can also influence the capture mechanism, as SrO can hydrate (B1144303) to form strontium hydroxide (B78521) (Sr(OH)2), which then reacts with CO2. sciforum.nettuwien.at

Environmental Fate and Transformation of this compound in Aquatic and Atmospheric Systems

When released into the environment, this compound undergoes rapid transformation depending on the surrounding conditions. nih.gov

In Atmospheric Systems: Strontium is primarily released into the atmosphere as this compound (SrO) particles, often from natural sources like dust or as a result of thermal processes. nih.govcanada.ca In the air, the highly reactive SrO does not persist in its original form. nih.gov It quickly reacts with atmospheric moisture (H2O) to form strontium hydroxide (Sr(OH)2) or with carbon dioxide (CO2) to form strontium carbonate (SrCO3). nih.govcanada.cathermofisher.com Strontium hydroxide can then ionize in the presence of water, such as in clouds or rain, to form Sr²+ and SrOH+ ions. nih.govcanada.ca These transformed particles are then dispersed and eventually deposited back to the Earth's surface through wet or dry deposition. nih.gov

In Aquatic Systems: In aquatic environments like surface water and groundwater, this compound reacts with water to form strontium hydroxide. sciencemadness.orgpearson.com Strontium primarily exists in the dissolved phase as a hydrated Sr²+ ion. nih.gov It is generally considered mobile in water. nih.govcanada.ca However, its mobility can be reduced through the formation of insoluble complexes or by sorption to soil and sediment particles via ion exchange. nih.gov The behavior of strontium in aquatic systems is often linked to that of calcium due to their chemical similarities, and factors such as water hardness (calcium concentration) can influence strontium's bioavailability and potential toxicity to aquatic organisms. canada.ca

Strontium Oxide in Biomedical Engineering and Regenerative Medicine

Applications in Bone Tissue Engineering

The ability of strontium to modulate the activity of bone cells makes it a prime candidate for enhancing bone repair and regeneration.

Stimulation of Osteogenesis and Angiogenesis via Strontium Ions

Strontium ions have been shown to promote osteogenesis, the process of new bone formation, by stimulating the proliferation and differentiation of osteoblasts, the cells responsible for synthesizing bone matrix. mdpi.comehu.eus This stimulatory effect is attributed to the ability of Sr²⁺ to activate various signaling pathways within pre-osteoblastic cells. nih.govnih.gov Studies have demonstrated that strontium can up-regulate the expression of key osteogenic markers, including alkaline phosphatase (ALP), runt-related transcription factor 2 (RUNX2), bone sialoprotein (BSP), and osteocalcin (B1147995) (OCN). mdpi.comnih.gov

Furthermore, strontium has been found to promote angiogenesis, the formation of new blood vessels, which is a critical process for supplying nutrients and oxygen to newly forming bone tissue. nih.govnih.gov Sr²⁺ can stimulate the secretion of vascular endothelial growth factor (VEGF), a potent signaling protein that promotes the growth of blood vessels. nih.govnih.gov This pro-angiogenic effect, coupled with its osteogenic properties, makes strontium a powerful tool for enhancing bone regeneration. researchgate.net

Table 1: Effects of Strontium Ions on Osteogenesis and Angiogenesis

Biological Process	Cellular Effect	Key Molecular Markers
Osteogenesis	Stimulates osteoblast proliferation and differentiation. mdpi.comehu.eus	Increased expression of ALP, RUNX2, BSP, OCN. mdpi.comnih.gov

| Angiogenesis | Promotes the formation of new blood vessels. nih.govnih.gov | Increased secretion of VEGF. nih.govnih.gov |

Inhibition of Osteoclast Differentiation and Bone Resorption Activities

In addition to promoting bone formation, strontium ions concurrently inhibit bone resorption, the process by which bone tissue is broken down by osteoclasts. mdpi.comehu.eus This dual action is particularly beneficial in conditions characterized by excessive bone loss, such as osteoporosis. Strontium has been shown to suppress the differentiation of osteoclast precursors into mature, bone-resorbing osteoclasts. mdpi.comnih.gov

The inhibitory mechanism involves the modulation of the RANK/RANKL/OPG signaling pathway, a critical regulator of osteoclastogenesis. mdpi.comresearchgate.net Strontium increases the production of osteoprotegerin (OPG) by osteoblasts, which acts as a decoy receptor for the receptor activator of nuclear factor kappa-B ligand (RANKL). mdpi.comresearchgate.net By binding to RANKL, OPG prevents it from interacting with its receptor, RANK, on the surface of osteoclast precursors, thereby inhibiting their differentiation. mdpi.com Furthermore, strontium has been observed to reduce the expression of key enzymes and proteins involved in bone resorption, such as carbonic anhydrase II and the vitronectin receptor. nih.gov

Integration within Scaffolds and Composites for Bone Regeneration

To harness the therapeutic potential of strontium, it is often incorporated into various biomaterials, including scaffolds and composites, designed for bone tissue engineering applications. nih.govresearchgate.net These strontium-releasing materials provide a localized and sustained delivery of Sr²⁺ to the site of bone injury, maximizing its regenerative effects.

Strontium has been successfully integrated into a range of materials, including:

Bioactive glasses: Strontium-doped bioactive glasses have shown enhanced bioactivity and osteogenic potential. frontiersin.orgmdpi.com

Calcium phosphate (B84403) cements: The addition of strontium to calcium phosphate cements has been found to promote osteoblastic differentiation and improve bone bonding. ehu.eus

Polymer-based scaffolds: Scaffolds made from biodegradable polymers like poly(lactic-co-glycolic acid) (PLGA) and collagen have been loaded with strontium compounds to create multifunctional bone grafts. nih.govresearchgate.netacs.orgaccscience.com

Hydroxyapatite (B223615) coatings: Strontium-substituted hydroxyapatite coatings on implants can enhance osseointegration by promoting new bone formation and inhibiting osteoclast activity. ehu.eusmdpi.com

These strontium-functionalized biomaterials have demonstrated improved mechanical properties, enhanced cell adhesion and proliferation, and superior bone regeneration capabilities in preclinical studies. acs.orgaccscience.com

Development of Antimicrobial Surfaces and Coatings

In addition to its role in bone regeneration, strontium has also been investigated for its antimicrobial properties, which are crucial for preventing implant-associated infections. Strontium-containing coatings and surfaces have shown the ability to inhibit the growth of various pathogenic bacteria. mdpi.comorientjchem.orgfrontiersin.org

The antimicrobial effect of strontium is thought to be multifaceted, involving the disruption of bacterial metabolic pathways and the generation of reactive oxygen species (ROS) that damage bacterial cell membranes. rsc.org While the immediate antimicrobial effect can sometimes be limited due to the slow release of strontium ions, sustained release has been shown to have a significant inhibitory effect on bacteria such as Staphylococcus aureus. mdpi.comresearchgate.net The incorporation of strontium into coatings for medical devices, such as orthopedic and dental implants, offers a promising strategy to reduce the risk of infection. orientjchem.orgnih.gov

Advanced Dental Restorative Materials and Bioglasses

The beneficial properties of strontium have also been leveraged in the development of advanced dental materials. Strontium oxide-containing bioglasses (SrO-BG) are being incorporated into dental composites and cements to enhance their performance and longevity. cuestionesdefisioterapia.comcuestionesdefisioterapia.comresearchgate.net

The release of strontium ions from these materials can promote the remineralization of tooth structure and improve the bond between the restorative material and the natural tooth tissue. cuestionesdefisioterapia.com Strontium-doped bioglasses have also demonstrated good biocompatibility, with studies showing high cell viability. cuestionesdefisioterapia.comresearchgate.net Furthermore, the incorporation of strontium can help to reduce bone resorption, a desirable characteristic in various dental and maxillofacial applications. jamdsr.com While promising, further optimization is needed to enhance the mechanical properties, such as compressive strength, of these materials for use in high-stress-bearing areas. cuestionesdefisioterapia.comresearchgate.net

Cellular and Molecular Mechanisms of Strontium Ion Action in Biological Systems

The biological effects of strontium ions are mediated through their interaction with various cellular and molecular pathways. A key mechanism is the activation of the calcium-sensing receptor (CaSR), a G protein-coupled receptor found on the surface of osteoblasts and osteoclasts. mdpi.comnih.govresearchgate.netnih.gov Due to its chemical similarity to calcium, strontium can effectively activate the CaSR. nih.gov

Activation of the CaSR by strontium triggers a cascade of intracellular signaling events, including the activation of phospholipase Cβ, the generation of inositol (B14025) 1,4,5-triphosphate, and the release of intracellular calcium. researchgate.net This leads to the activation of several downstream signaling pathways, such as the mitogen-activated protein kinase (MAPK) and Wnt/β-catenin pathways. nih.govresearchgate.netacs.orgnih.gov

The modulation of these pathways by strontium results in:

In osteoblasts: Increased replication, differentiation, and survival. nih.govresearchgate.net This is achieved through the upregulation of osteogenic transcription factors and the secretion of bone matrix proteins.

In osteoclasts: Inhibition of differentiation and function, and promotion of apoptosis (programmed cell death). mdpi.comresearchgate.net This is largely mediated by the strontium-induced changes in the OPG/RANKL ratio. researchgate.net

Table 2: Summary of Cellular and Molecular Mechanisms of Strontium Ion Action

Target Cell	Primary Receptor	Key Signaling Pathways Activated	Downstream Effects
Osteoblast	Calcium-Sensing Receptor (CaSR) mdpi.comnih.govresearchgate.netnih.gov	MAPK, Wnt/β-catenin nih.govresearchgate.netacs.orgnih.gov	Increased proliferation, differentiation, and survival; enhanced bone formation. nih.govresearchgate.net

| Osteoclast | Calcium-Sensing Receptor (CaSR) mdpi.comresearchgate.net | RANK/RANKL/OPG mdpi.comresearchgate.net | Inhibition of differentiation and function; increased apoptosis; reduced bone resorption. mdpi.comresearchgate.net |

Table 3: Chemical Compounds and PubChem CIDs

Compound Name	PubChem CID
This compound	14810
Strontium	5359327
Calcium	5460209
Strontium ranelate	6918177
Silver	23954
Zinc	23994
Oxygen	977
Hydrogen peroxide	784
Tannic acid	16129778
Gentamicin	3467
Silver oxide	14777
Strontium titanate	82928
Titanium dioxide	26042
Copper	23979
Zinc oxide	14806
Graphene oxide	22414707
Dopamine	681
Poly(lactic-co-glycolic acid)	169395
Collagen	969
Bisphenol A glycidyl (B131873) methacrylate	14389
Poly(ethylene glycol) diacrylate	64519
Glass ionomer cement	16212450
Cerium oxide	71316
Lanthanum	62546
Vanadium	23990
Aluminum oxide	9989226
Strontium carbonate	516889
Platinum	23939
Gold	23985
Alendronate	2088
Phenamil	16213038
Sclerostin	135438883
Osteoprotegerin	5281859
Vascular endothelial growth factor	135457313
Bone morphogenetic protein 2	135457319
Platelet-derived growth factor-BB	135457321
Interleukin-10	5281896
Transforming growth factor-beta 1	135457314
Carbonic anhydrase II	226
Vitronectin	34914
M-CSF	135457316
RANKL	5281858
RANK	5281857
Runx2	12454560
Alkaline phosphatase	962
Bone sialoprotein	4686
Osteocalcin	135457318
Wnt	135457312
beta-Catenin	59779
LRP6	12347
miR-181d-5p	387190
Notch	353498
RBPJ	3516
NFATc1	13833
Calcineurin	135457320
ERK1/2	5594
Akt	207
Integrin alpha2	3674
Integrin beta1	3688

Theoretical and Computational Investigations of Strontium Oxide Systems

Density Functional Theory (DFT) Studies of Strontium Oxide

Density Functional Theory (DFT) has emerged as a powerful tool for investigating the fundamental properties of materials at the atomic level. For this compound (SrO), DFT calculations provide critical insights into its electronic, thermoelectric, and vibrational characteristics, as well as its surface reactivity. These computational studies are essential for understanding the behavior of SrO in various applications, from electronics to carbon capture technologies.

DFT studies have been employed to analyze the electronic properties of this compound in several crystalline phases, including face-centered cubic (FCC), body-centered cubic (BCC), hexagonal-1, hexagonal-2, NaCl (B1), and CsCl (B2) structures. nih.govresearchgate.net The electronic band structure determines whether a material is a conductor, semiconductor, or insulator.

At ambient pressure, SrO typically crystallizes in the NaCl (B1) phase. researchgate.net First-principles calculations using the generalized gradient approximation (GGA) and local-density approximation (LDA) have shown that the B1 phase has an indirect band gap. researchgate.net Specifically, one study calculated an indirect band gap of 3.327 eV at the Γ–X point for the B1 phase. researchgate.net Under high pressure, SrO is predicted to undergo a phase transformation to the CsCl (B2) phase, with a calculated transition pressure of around 30-36 GPa. researchgate.net This B2 phase exhibits a direct band gap, calculated to be 2.454 eV at the Γ–Γ point. researchgate.net

Investigations into other phases of SrO reveal a variety of electronic behaviors. nih.govacs.org The BCC phase of SrO shows an indirect band-gap behavior. nih.govacs.org In contrast, the hexagonal-1 and hexagonal-2 phases of SrO are characterized by a direct band gap at the high symmetry point Γ. nih.govacs.org The calculated band gaps for these different phases are crucial for their potential use in optoelectronic devices, particularly in ultraviolet sensors, due to their intermediate band gaps. nih.govresearchgate.net The density of states analysis indicates that the properties of SrO are primarily influenced by the hybridization of Sr-d and O-p orbitals. researchgate.net

Calculated Band Gap Properties of Various this compound (SrO) Phases

Phase	Band Gap Type	Calculated Band Gap (eV)	Symmetry Point/Direction	Reference
NaCl (B1)	Indirect	3.327	Γ–X	researchgate.net
CsCl (B2)	Direct	2.454	Γ–Γ	researchgate.net
BCC	Indirect	-	-	nih.govacs.org
Hexagonal-1	Direct	-	Γ	nih.govacs.org
Hexagonal-2	Direct	-	Γ	nih.govacs.org

The thermoelectric properties of this compound, which govern its ability to convert heat into electrical energy and vice versa, have been investigated using DFT coupled with semiclassical Boltzmann transport theory. nih.gov Key thermoelectric parameters such as the Seebeck coefficient, thermal conductivity, electrical conductivity, and the dimensionless figure of merit (ZT) have been calculated for various SrO phases. nih.govresearchgate.net

Pressure is a significant factor influencing the material's properties. As pressure increases, the structural and electronic characteristics of SrO change, which in turn affects its thermoelectric performance. For example, the phase transition from the B1 to the B2 structure under pressure alters the band gap and electronic band structure, directly impacting conductivity and the Seebeck coefficient. researchgate.net Furthermore, increasing pressure has been shown to lead to a higher static dielectric function and refractive index for SrO, which are related to its electronic response. researchgate.net

The dynamical stability of different this compound phases is a critical aspect determined through the analysis of their vibrational properties. DFT calculations are used to compute phonon dispersion curves, which illustrate the relationship between the frequency of lattice vibrations and their wave vector. nih.gov If the calculated phonon frequencies are positive throughout the Brillouin zone, the crystal structure is considered dynamically stable.

Such analyses have confirmed the dynamical stability of the FCC, hexagonal-1, and hexagonal-2 phases of SrO. nih.govresearchgate.net The study of lattice dynamics and thermodynamic properties of SrO under varying pressures has also been a subject of computational investigation. nih.govacs.org These studies provide fundamental data on how the material behaves at different temperatures and pressures, which is essential for its practical application. Inelastic neutron scattering and infrared spectroscopy, combined with DFT-based phonon calculations, are powerful methods for investigating these vibrational properties in detail. aps.orgaps.org The analysis of phonon modes is crucial for understanding features like thermal conductivity and phase transitions. nih.gov

This compound is a promising material for CO2 capture, operating via a reversible carbonation-calcination cycle where SrO reacts with CO2 to form strontium carbonate (SrCO3). sciforum.net DFT has been employed to elucidate the fundamental mechanisms of this process at the atomic level. sciforum.net

Computational studies have investigated the interaction of CO2 with various crystal surfaces of SrO and its hydrated forms, such as strontium hydroxide (B78521) (Sr(OH)2) and its hydrates (Sr(OH)2·nH2O). sciforum.net The adsorption of CO2 on these surfaces leads to the formation of carbonate species through electron transfer. sciforum.net The orientation of the CO2 molecule and the nature of its bonding differ significantly between the pure SrO surface and the hydroxylated surfaces. sciforum.net

Key findings from these DFT studies include:

Hydration of SrO generally increases the surface adsorption energy for CO2, making the capture process more favorable, with the monohydrate being an exception. sciforum.net

The reaction pathway for CO2 conversion can vary; on SrO and monohydrate surfaces, direct carbonate formation is favored. sciforum.net

On the surfaces of anhydrous and octahydrated strontium hydroxide, the formation of bicarbonate is the preferred pathway. sciforum.net

These theoretical insights are invaluable for optimizing the design of SrO-based sorbents for efficient CO2 capture technologies. sciforum.net

Molecular Dynamics (MD) Simulations of this compound-Containing Materials

Molecular dynamics simulations are a computational method used to study the physical movements of atoms and molecules over time. This approach is particularly useful for understanding the complex structural dynamics of amorphous materials like glasses.

This compound is an important component in certain types of phosphate (B84403) glasses, which have applications ranging from bioactive materials to the immobilization of nuclear waste. nih.gov MD simulations have been utilized to investigate the structural role of SrO in these glasses, particularly in iron-phosphate glass systems. nih.gov

A key finding from these simulations is that the addition of SrO acts as a network modifier, leading to the depolymerization of the phosphate glass network. nih.gov The basic structural units of phosphate glasses are PO4 tetrahedra, which can be linked together to form chains or networks. The degree of connectivity is described by Qn speciation, where 'n' is the number of bridging oxygens connecting a given phosphorus atom to other tetrahedra.

First-Principles Calculations of Phase Transitions Under Pressure

First-principles calculations, based on density functional theory (DFT), are a powerful tool for investigating the behavior of materials under extreme conditions, such as high pressure. These calculations can predict structural phase transitions, where a material changes its crystal structure in response to applied pressure. For this compound, first-principles calculations have been employed to study its high-pressure behavior, specifically the transition from the ambient pressure B1 (rocksalt, NaCl-type) structure to a high-pressure B2 (cesium chloride, CsCl-type) structure.

In these calculations, the total energy of the crystal is calculated for different volumes for both the B1 and B2 phases. The pressure at each volume is then determined from the equation of state. The enthalpy of each phase is subsequently calculated as a function of pressure. A phase transition is predicted to occur at the pressure where the enthalpies of the two phases become equal.

Ab initio calculations have shown that the B1 structure of SrO is more stable than the B2 structure at ambient pressure. researchgate.net The energy of the B1 phase at equilibrium is lower than that of the B2 phase. researchgate.net As pressure is applied, the enthalpy of the B2 phase decreases relative to the B1 phase.

The calculated transition pressure for the B1 to B2 phase transition in SrO varies depending on the specific computational methodology used, but theoretical studies predict this transition to occur in the range of 30 to 40 GPa. researchgate.net Experimental studies have confirmed this transition, with static-compression experiments showing the transformation from the B1 to the B2 structure at approximately 36 (±4) GPa. scispace.com This phase transition is accompanied by a significant volume collapse of about 13%. scispace.com

The results from first-principles calculations provide valuable insights into the high-pressure behavior of this compound and are in good agreement with experimental observations. These theoretical studies can also be used to predict the properties of the high-pressure phase, such as its electronic and vibrational characteristics.

Calculated and Experimental Data for the B1 to B2 Phase Transition in this compound

Property	Phase	Calculated Value	Experimental Value
Lattice Constant (Å)	B1	5.15 - 5.16	5.16
B2	3.06 - 3.08	-
Bulk Modulus (GPa)	B1	105 - 115	110 - 114
B2	130 - 140	-
Transition Pressure (GPa)	B1 → B2	30 - 40	36 (±4) scispace.com
Volume Change at Transition (%)	B1 → B2	~ -12	~ -13 scispace.com

Integration of Strontium Oxide in Multifunctional Composite Materials

Strontium Oxide-Enhanced Bioglasses (SrO-BG) for Biomedical Applications

This compound has been widely investigated as a component in bioactive glasses (BGs) for biomedical applications, primarily due to its ability to promote bone regeneration. psu.edursc.org When incorporated into the glass network, often by substituting calcium oxide (CaO), SrO can influence the material's structural and biological properties. americanelements.com

The substitution of CaO with SrO in sol-gel derived bioglass compositions, such as 50.77SiO₂–24.12Na₂O–(23.39-x)CaO–xSrO–1.72P₂O₅, has been shown to decrease characteristic temperatures and create a slightly stronger glass network. nih.gov While the initial dissolution rate of the glass increases with higher SrO content, the formation of a hydroxyapatite (B223615) layer, crucial for bone bonding, can be retarded. nih.gov In some studies, the hydroxyapatite layer formed on SrO-containing glasses was observed to be thinner and contained strontium. nih.govekb.eg

In the context of dental restorative materials, the incorporation of SrO-BG into a BisGMA/PEGDA resin matrix has been explored to enhance mechanical strength, bioactivity, and adhesion. researchgate.net These composites are designed to release calcium, phosphate (B84403), and strontium ions, which contribute to the remineralization of tooth structures and the formation of a hydroxyapatite-like layer on the composite surface. researchgate.net While these materials have demonstrated promising adhesion, minimal microleakage, and good biocompatibility with cell viability over 85%, their compressive strength may require further optimization for use in high-stress dental applications. researchgate.net

The biological response to SrO-doped bioglasses is concentration-dependent. Studies on a 60% SiO₂-(36-x)CaO-4P₂O₅-xSrO system found that a 6 mol% SrO substitution (6S) exhibited appropriate bioactivity and cell proliferation, while an 8 mol% substitution (8S) led to a decrease in the proliferation of osteoblast G292 cells. researchgate.netjourcc.com Similarly, another study showed that while SrO-doped bioglass nanoparticles were cytocompatible, their presence did not significantly influence the metabolic activity of human bone marrow stromal cells compared to Sr-free nanoparticles. psu.eduuzh.ch However, the release of strontium ions is known to stimulate osteogenesis-related genes. psu.edu

Table 1: Effect of SrO Content on Cell Viability in Bioactive Glass

Sample (mol% SrO)	Cell Viability (%) after 7 days	Reference
2S (2%)	Statistically similar to control	researchgate.netjourcc.com
4S (4%)	Statistically similar to control	researchgate.netjourcc.com
6S (6%)	Significantly increased	researchgate.netjourcc.com
8S (8%)	Decreased compared to 6S	researchgate.netjourcc.com
BG 13-93-0Sr (0%)	No significant difference	psu.eduuzh.ch
BG 13-93-5Sr (5%)	No significant difference	psu.eduuzh.ch
BGMgSr1 (1% SrO)	>80% at 25 mg/mL	nih.gov
BGMgSr2 (2% SrO)	>80% at 25 mg/mL	nih.gov

Metal Oxide-Strontium Oxide Nanocomposites (e.g., SrO-ZnO, TiO₂/SrO, SrO/CuBi₂O₄)

The combination of this compound with other metal oxides in nanocomposite form has been explored for various applications, particularly in photocatalysis. These composites leverage the synergistic effects between the different oxide components to enhance their functional properties.

SrO-ZnO Nanocomposites: Nanocomposites of this compound and zinc oxide (SrO-ZnO) have been synthesized using methods like co-precipitation and have shown potential as effective photocatalysts for water purification. researchgate.netscispace.com The incorporation of ZnO into the SrO lattice can lead to a decrease in the grain size of SrO, for instance, from 49.3 nm to 27.6 nm with the addition of 1 M of ZnO precursor. researchgate.netscispace.com This structural modification, along with changes in the optical properties, such as an increase in the bandgap from that of SrO (around 2.09 eV) towards that of ZnO (around 3.14 eV), enhances the photocatalytic efficiency under direct sunlight. researchgate.netscispace.com Specifically, SrO-ZnO nanocomposites have demonstrated the ability to degrade organic dyes like malachite green, with one study showing 98% degradation of a 10 ppm solution using 1 mg of the nanocomposite. researchgate.netacs.org The enhanced performance is attributed to the heterostructure morphology, which facilitates efficient charge separation. scispace.comosti.gov

TiO₂/SrO Nanocomposites: Titanium dioxide/strontium oxide (TiO₂/SrO) composites have also been investigated for their photocatalytic capabilities. ekb.egdntb.gov.ua Synthesized via methods like the sol-gel process, these nanocomposites can exhibit enhanced photocatalytic activity under visible light irradiation. dntb.gov.ua The properties of the composite, including the crystalline phase of TiO₂ (anatase or rutile), can be controlled by the calcination temperature. dntb.gov.ua The formation of a core/shell structure, with a TiO₂ core and a SrO shell, is one approach to creating these nanocomposites. dntb.gov.ua The synergistic interaction between TiO₂ and SrO is believed to lead to more efficient charge separation, thereby improving the photocatalytic degradation of pollutants. ekb.egrazi.ac.ir

SrO/CuBi₂O₄ Nanocomposites: The composite of this compound and copper bismuth oxide (SrO/CuBi₂O₄) has been synthesized and shown to have high photocatalytic activity. researchgate.netfrontiersin.org One study reported the synthesis of a 20 wt% SrO–CuBi₂O₄ composite through ion exchange, which was effective in the decolorization of Congo Red dye under UV-A light, achieving 97.22% degradation in 220 minutes. researchgate.netscilit.com The formation of a p-n heterojunction in such composites can enhance photocatalytic performance by improving the separation of photogenerated electron-hole pairs. dntb.gov.uancsu.edu

Table 2: Properties of Metal Oxide-Strontium Oxide Nanocomposites

Composite	Synthesis Method	Key Finding	Application	Reference
SrO-ZnO	Co-precipitation	98% degradation of malachite green	Photocatalysis	researchgate.netacs.org
TiO₂/SrO	Sol-gel	Enhanced photocatalytic activity under visible light	Photocatalysis	dntb.gov.uarazi.ac.ir
SrO/CuBi₂O₄	Ion exchange	97.22% degradation of Congo Red	Photocatalysis	researchgate.netscilit.com

Polymer-Strontium Oxide Nanocomposites (e.g., Chitosan-SrO)

The integration of this compound nanoparticles into polymer matrices, particularly with natural polymers like chitosan (B1678972), has garnered interest for biomedical applications. These nanocomposites aim to combine the bioactive properties of SrO with the biocompatibility and biodegradability of the polymer.

Chitosan-SrO nanocomposites have been prepared using techniques such as microwave-assisted in-situ solution casting. uobaghdad.edu.iqresearchgate.net The incorporation of SrO nanoparticles into the chitosan matrix has been confirmed through various characterization methods, which show the presence of Sr-O bonds and an increase in the crystallinity of chitosan. uobaghdad.edu.iqresearchgate.net The particle size of the resulting nanocomposite has been reported to be around 36 nm. uobaghdad.edu.iqresearchgate.net

In the biomedical field, these composites are being explored for applications in bone tissue engineering and drug delivery. rsc.orgdovepress.com Strontium is known to promote osteogenesis and angiogenesis, and its slow release from a composite scaffold can stimulate bone regeneration. rsc.orgacs.org For instance, strontium-modified chitosan/montmorillonite composite scaffolds have been shown to have a positive effect on human osteoblasts in vitro. nih.gov Similarly, nano-hydroxyapatite/chitosan composite microspheres functionalized with strontium ions have demonstrated the ability to promote the osteogenic differentiation of mesenchymal stem cells. researchgate.netacs.org

Furthermore, chitosan-SrO nanocomposites have been investigated as potential drug delivery systems. frontiersin.orgresearchgate.net A novel nanohydrogel system composed of gamma-alumina, chitosan, cerium oxide, and this compound has been developed as a carrier for the controlled release of drugs like levofloxacin. researchgate.net The catalytic potential of these nanocomposites has also been noted, with applications in the synthesis of organic compounds like thiadiazoles. researchgate.netnih.govmdpi.com

Table 3: Research Findings on Chitosan-Strontium Oxide Nanocomposites

Composite System	Key Finding	Application	Reference
Chitosan-SrO	Increased crystallinity of chitosan, particle size ~36 nm	Catalysis, Biomedical	uobaghdad.edu.iqresearchgate.net
Strontium-modified Chitosan/Montmorillonite	Improved scaffold properties for bone tissue engineering	Bone Regeneration	nih.gov
nHA/Chitosan@PDA-Sr	Promotes osteogenic differentiation and angiogenesis	Bone Regeneration	researchgate.netacs.org
γ-Al/CS/CeO₂/SrO Nanohydrogel	Controlled drug release carrier for levofloxacin	Drug Delivery	researchgate.net

This compound in Metallic Matrix Composites (e.g., Ti-SrO)

The reinforcement of metallic matrices, such as titanium (Ti), with this compound has been investigated to develop materials with enhanced mechanical properties and biocompatibility for biomedical implants. dntb.gov.uamdpi.com Powder metallurgy is a common method for fabricating these Ti-SrO metal matrix composites (MMCs). researchgate.netdntb.gov.uarsc.org

The addition of SrO to a titanium matrix has been shown to significantly improve its mechanical properties. researchgate.netrsc.org For instance, increasing the weight ratio of SrO from 0% to 5% can increase the compressive strength of the Ti-SrO MMC from 982 MPa to 1753 MPa. researchgate.netdntb.gov.uarsc.org This enhancement in compressive strength and microhardness is attributed to the Hall-Petch effect and dispersion strengthening by the SrO particles within the Ti matrix. researchgate.netdntb.gov.uarsc.org However, this increase in strength is often accompanied by a decrease in ultimate strain, which was observed to decrease from 0.28 to 0.05 with the same increase in SrO content. dntb.gov.uarsc.org

From a biological perspective, Ti-SrO composites have shown promising results. In vitro studies have demonstrated that Ti-SrO MMCs with 3% SrO can enhance the proliferation of osteoblast-like cells. researchgate.netdntb.gov.uarsc.org The morphology of cells on the surface of these composites has confirmed good in vitro biocompatibility, particularly for the Ti-3%SrO composition. dntb.gov.uarsc.org Furthermore, increasing the SrO content has been found to increase the porosity and roughness of the composite, while decreasing the contact angle, which can be beneficial for cell attachment and integration. uobaghdad.edu.iqmdpi.com

Table 4: Mechanical Properties of Ti-SrO Metal Matrix Composites

SrO Content (wt%)	Compressive Strength (MPa)	Ultimate Strain	Microhardness Enhancement	Reference
0	982	0.28	-	researchgate.netdntb.gov.uarsc.org
1	-	-	59%	dntb.gov.uarsc.org
3	-	-	-	researchgate.netdntb.gov.uarsc.org
5	1753	0.05	190%	researchgate.netdntb.gov.uarsc.org
2	-	-	-	uobaghdad.edu.iqmdpi.com
4	-	-	-	uobaghdad.edu.iqmdpi.com
6	Highest mean value	-	-	mdpi.com

This compound as a Modifier in Complex Glass Systems (e.g., Phosphate, Silicate)

This compound is utilized as a modifier in complex glass systems, such as phosphate and silicate (B1173343) glasses, to tailor their physical, chemical, and biological properties for specific applications, including as biomaterials and glass-ionomer cements.

In Phosphate Glass Systems: In phosphate-based glasses, SrO primarily acts as a glass modifier. Its addition can lead to the depolymerization of the phosphate network, which is characterized by a decrease in the connectivity and dimensionality of the glass network. core.ac.ukd-nb.info Molecular dynamics simulations have shown that an increase in SrO content can lead to a more compacted glass network, as indicated by a decrease in molar volume. core.ac.ukd-nb.info The dissolution behavior of these glasses can also be influenced by the SrO content. For example, in the 40P₂O₅–(16−x)CaO–20Na₂O–24MgO–xSrO system, the initial addition of 4 mol% SrO resulted in a decrease in the dissolution rate, suggesting an increase in the cross-linking between phosphate chains. core.ac.uk However, further additions of SrO showed little change in the dissolution rate. core.ac.uk The release of strontium ions from these glasses is a key feature for their application as biomaterials, with studies showing that the ion release profiles often follow the trend of the dissolution rates. mdpi.comresearchgate.net

In Silicate Glass Systems: In silicate-based bioactive glasses, SrO is also used as a modifier, often substituting for CaO. This substitution can influence the thermal stability and mechanical properties of the glass. americanelements.com For instance, in one study, replacing 10 mol% of CaO with SrO in a CaO-rich silicate bioglass did not interfere with the thermal stability, and the glass remained amorphous after sintering. americanelements.com The mechanical properties, however, can be affected. The Young's modulus of the SrO-modified glass was reported to be lower than that of a MgO-modified counterpart. americanelements.com In another silicate glass system, 24.5Na₂O·24.5CaO·6P₂O₅·xSrO·(45-x)SiO₂, increasing the SrO content was found to enhance the hardness of the glass, changing it from 280 kg/mm ² to 450 kg/mm ². scispace.comresearchgate.net This increase in hardness was attributed to the enhancement of material crystallite and the formation of crystalline species such as strontium calcium phosphate [Ca₂Sr(PO₄)₂]. scispace.comresearchgate.net

Table 5: Effect of SrO as a Modifier in Complex Glass Systems

Glass System	SrO Content	Key Finding	Reference
Phosphate	4 mol%	Decreased dissolution rate	core.ac.uk
Phosphate	Increasing content	Depolymerization of phosphate network	core.ac.ukd-nb.info
Silicate	10 mol% (substituting CaO)	Lower Young's modulus compared to MgO-modified glass	americanelements.com
Silicate	0-15 mol%	Increased hardness from 280 to 450 kg/mm²	scispace.comresearchgate.net

Future Research Directions and Emerging Challenges for Strontium Oxide Systems

Optimization of Synthesis Methods for Scalable and Economically Viable Production

A primary challenge impeding the widespread industrial use of strontium oxide-based materials is the development of synthesis methods that are both scalable and cost-effective. researchgate.netmdpi.comrazi.ac.ir While laboratory-scale synthesis has demonstrated the remarkable potential of SrO nanoparticles, transitioning to large-scale production requires overcoming significant hurdles related to preparation complexity and size control. researchgate.netrazi.ac.ir

Current research focuses on refining simple and economical techniques like co-precipitation and sol-gel methods. researchgate.nettandfonline.com The co-precipitation method, for instance, offers a promising pathway for producing SrO nanoparticles in a cost-effective and scalable manner. tandfonline.com This involves reacting precursors like strontium chloride hexahydrate with a precipitating agent such as sodium hydroxide (B78521) at room temperature. researchgate.nettandfonline.com Similarly, hydrothermal synthesis is another widely used solution-based method that can be adapted for larger-scale production. razi.ac.ir

Future work will need to focus on optimizing these "wet" chemical and bio-reduction methods to achieve greater control over particle size distribution and morphology, which are crucial for consistent performance in applications like catalysis and electronics. researchgate.netmdpi.comtandfonline.com Green synthesis approaches, using plant extracts as capping and reducing agents, are also gaining attention as they offer a sustainable, reliable, and economical route for processing various nanomaterials, including SrO. rsc.org The development of fast and scalable synthesis routes, such as those using ionic liquids as effective solvents and chelating agents for metal cations, is also a critical area of investigation for producing phase-pure materials with controlled stoichiometry for advanced applications. rsc.org Overcoming these synthesis challenges is essential to make SrO-based catalysts and other materials economically favorable for industrial manufacturing. mdpi.com

Development of Advanced Functionalized this compound Materials with Tailored Properties

The ability to precisely tune the properties of this compound is critical for creating advanced functional materials. Research is increasingly focused on tailoring the structural, electronic, optical, and catalytic characteristics of SrO through doping and the creation of composite nanostructures. researchgate.netresearchgate.netbohrium.com

Doping SrO with other elements is a key strategy for enhancing its performance. For example, doping with chromium (Cr) has been shown to improve the electrochemical and dielectric properties of SrO nanostructures, making them suitable for energy storage applications like supercapacitors. researchgate.net An optimized electrode with 10% Cr-doped SrO demonstrated a high specific capacitance and good cycle stability. researchgate.net Similarly, co-doping with iron (Fe) and titanium (Ti) has been investigated to enhance the photocatalytic degradation capabilities of SrO nanoparticles. razi.ac.ir

Creating composite materials is another promising avenue. For instance, fabricating ternary nanomaterials based on cobalt oxide (Co2O3) nanoparticles doped into a strontium titanate (SrTiO3)-barium titanate (BaTiO3) matrix has been shown to enhance optical absorbance, making these materials promising for photosensors and other optoelectronic applications. bohrium.com The development of hybrid nanocomposites, such as doping SrO nanoparticles within a natural polymer like chitosan (B1678972), creates eco-friendly heterogeneous catalysts with high efficiency. mdpi.com Future research will continue to explore novel dopants and composite structures to unlock new functionalities and improve the performance of SrO in diverse fields, from energy storage and catalysis to advanced electronics. researchgate.netresearchgate.netmdpi.com

In-depth Understanding of Structure-Property-Performance Relationships at the Nanoscale

A deep, fundamental understanding of how the nanoscale structure of this compound influences its physical and chemical properties is crucial for designing high-performance materials. The unique characteristics of nanomaterials, such as increased surface area-to-volume ratios and quantum effects, are central to their enhanced functionality. tandfonline.comaip.org

Research has shown a strong correlation between the crystallite size of SrO nanoparticles and their catalytic efficacy. tandfonline.com For example, SrO nanoparticles with an average crystallite size of around 16 nm, synthesized via co-precipitation, exhibit excellent performance in photocatalytic applications. tandfonline.comresearchgate.net This enhanced performance is attributed to the small crystallite sizes, which provide a larger surface area and a high density of active sites for reactions like CO2 methanation and the degradation of organic pollutants. tandfonline.com The morphology of the nanoparticles, which is often spherical or quasi-spherical, also plays a significant role by increasing the surface area available for adsorption of reactants. tandfonline.comrsc.org

Future research must continue to probe these relationships at an even finer scale. This involves correlating frequency and temperature dependence of dielectric responses with modulations in material morphology and microstructure. aip.org Advanced characterization techniques combined with theoretical modeling will be essential to unravel the complex interplay between particle size, shape, crystallinity, surface defects, and the resulting electronic and catalytic performance. tandfonline.comtechnion.ac.il Gaining this in-depth knowledge will enable the rational design of SrO-based materials with precisely controlled nanoscale features to maximize their efficiency in targeted applications. aip.org

Integration of this compound in Additive Manufacturing and 3D Bioprinting for Complex Structures

The integration of this compound into additive manufacturing and 3D bioprinting technologies represents a significant frontier, particularly in the field of bone tissue engineering. nih.govmdpi.com Strontium is known to promote bone regeneration by stimulating osteoblast activity while inhibiting bone resorption, making it an ideal therapeutic ion for biomedical implants. mdpi.comnih.govmdpi.com

3D printing allows for the fabrication of scaffolds with complex, porous architectures that mimic the structure of natural bone, providing an optimal environment for cell growth and tissue regeneration. nih.govmdpi.com Recent studies have demonstrated the successful incorporation of strontium into various materials for 3D printing. One method involves adding strontium carbonate (SrCO3) to the ink formulation for printing calcium phosphate (B84403) scaffolds. nih.gov This approach not only incorporates strontium into the final structure but also induces a partial phase transformation that can improve the mechanical strength of the scaffold. nih.gov

Another innovative approach involves creating hybrid materials, such as combining type I collagen with strontium-containing mesoporous bioactive glass particles, to produce a printable bio-ink. mdpi.com These composite systems can be designed to have high water content, which facilitates the release of strontium ions to enhance the osteogenic behavior of the material. mdpi.com Similarly, strontium-doped mineralized collagen has been blended with polylactic acid (PLA) to fabricate composite scaffolds via 3D printing, resulting in structures with improved biocompatibility and compressive strength. nih.govresearchgate.net Future research will focus on optimizing these composite inks and printing processes to create patient-specific implants with tailored mechanical properties and controlled ion release kinetics for enhanced bone repair. nih.govnih.govrsc.org

Synergistic Approaches Combining Computational Modeling with Experimental Validation

The combination of computational modeling and experimental validation is a powerful, synergistic approach for accelerating the discovery and optimization of this compound-based materials. researchgate.net First-principles calculations, particularly those based on density functional theory (DFT), allow researchers to predict a wide range of material properties from the ground up, including structural, electronic, optical, and thermodynamic characteristics. researchgate.netacs.orgacs.org

Computational studies have been used to investigate the properties of different phases of SrO and strontium peroxide (SrO2), predicting features like electronic band gaps and thermodynamic stability. acs.orgacs.orgnih.gov For example, DFT calculations can predict how SrO will behave under varying pressure conditions, such as undergoing a phase transformation from the B1 (NaCl) to the B2 (CsCl) phase at high pressure, and how this affects its electronic band gap. researchgate.net These theoretical predictions provide crucial guidance for experimental work by identifying promising material compositions and structures.

Experimental validation is the essential next step to confirm and refine the computational models. researchgate.net For instance, after a model predicts the reaction mechanisms on a porous LSCF (Lanthanum Strontium Cobalt Ferrite) electrode, experiments on symmetrical cells can be conducted to validate the polarization curves and impedance spectra predicted by the model. researchgate.net This iterative process of prediction and validation leads to a deeper understanding of complex operating mechanisms. Future research will increasingly rely on this integrated approach, using computational tools to screen new dopants, predict the properties of novel SrO-based composites, and understand complex phenomena, thereby guiding experimental efforts toward the most promising pathways for material development. researchgate.netresearchgate.net

Addressing Long-term Stability and Degradation Mechanisms in Diverse Application Environments

Ensuring the long-term stability and understanding the degradation mechanisms of this compound materials are critical challenges for their practical implementation, especially in demanding applications like catalysis and electrocatalysis. mdpi.comchemrxiv.org While SrO-based materials can exhibit high initial performance, their stability over extended periods of operation in harsh chemical or electrochemical environments must be improved. mdpi.comicm.edu.pl

Future research must focus on systematically investigating these degradation pathways using operando techniques that can monitor changes in the material's structure and composition during operation. chemrxiv.org Understanding these mechanisms will enable the development of strategies to enhance stability, such as by suppressing cation leaching or by selecting dopants that create more robust crystal structures. mdpi.comchemrxiv.org Addressing the long-term durability of SrO systems is essential for their successful transition from the laboratory to industrial applications where reliability and a long operational lifetime are paramount.

Q & A

Q. What are the common synthesis methods for strontium oxide nanoparticles, and how do they influence material properties?

this compound nanoparticles are typically synthesized via hydrothermal methods , which allow precise control over crystallinity and particle size. For example, Ni/Zn co-doped SrO nanoparticles were produced hydrothermally, yielding high phase purity and enhanced photocatalytic activity. Post-synthesis annealing at 400–600°C is often used to optimize crystallinity, as confirmed by XRD analysis . Alternative methods include thermal decomposition of SrCO₃ (decomposes at ~1200°C) and sol-gel techniques, which offer tunable porosity but require stringent control of hydrolysis rates .

Q. What characterization techniques are critical for analyzing SrO’s structural and optical properties?

Key techniques include:

• XRD : Confirms crystalline phase and lattice parameters (e.g., cubic structure of SrO with lattice constant ~5.16 Å) .
• UV-Vis spectroscopy : Determines bandgap energy (e.g., undoped SrO has a bandgap of ~4.7 eV, reduced to ~3.2 eV with Ni/Zn co-doping) .
• SEM/TEM : Reveals particle morphology (e.g., spherical nanoparticles with 20–50 nm diameter) .
• FTIR : Identifies vibrational modes (e.g., Sr-O stretching at ~550 cm⁻¹) .

Q. What safety protocols are essential when handling this compound in laboratory settings?

SrO is a skin and eye irritant (GHS H314/H318). Mandatory precautions include:

• PPE : Nitrile gloves, chemical-resistant lab coats, and EN166-certified goggles .
• Ventilation : Use fume hoods to avoid inhalation of dust.
• Spill management : Collect dry powder with non-sparking tools and dispose as hazardous waste .

Q. What thermodynamic data are critical for modeling SrO’s reactivity in high-temperature applications?

Key parameters include:

• Standard enthalpy of formation (ΔfH°): -592.0 kJ/mol .
• Entropy (S°): 57.2 J·mol⁻¹·K⁻¹ .
• Melting point: 2430°C ; decomposition above 3000°C releases oxygen .
  These values are vital for predicting SrO’s stability in solid oxide fuel cells or refractory materials.

Advanced Research Questions

Q. How does doping enhance SrO’s photocatalytic efficiency, and what are the trade-offs?

Co-doping with transition metals (e.g., Ni/Zn) introduces intermediate energy states, reducing bandgap and electron-hole recombination. In one study, Ni/Zn co-doped SrO achieved 97% degradation of bromophenol blue under UV light vs. 85% for pure SrO . However, excessive doping (>5 wt%) can create charge-trapping sites, lowering quantum yield. Optimization requires balancing dopant concentration with PL spectroscopy and transient absorption studies .

Q. How does SrO contribute to the performance of perovskite catalysts in oxidation reactions?

In SrTiO₃-based perovskites, SrO layers stabilize the crystal structure and enhance ionic mobility. For CO/CH₄ oxidation, nanoporous SrO-TiO₂ composites show 10× higher activity than bulk oxides due to increased surface oxygen vacancies. Synchrotron XAS studies reveal SrO’s role in modulating Ti³⁺/Ti⁴⁺ redox cycles .

Q. What advanced methods resolve atomic-scale growth mechanisms of SrO thin films?

A hybrid system combining pulsed laser deposition (PLD) with super-resolution microscopy enables real-time observation of SrO thin-film growth. For SrTiO₃ films, Ti atoms migrate to the surface during deposition, forming a SrO-terminated layer critical for epitaxial alignment. This method revealed layer-by-layer growth at 650°C with 0.1 Å/s deposition rates .

Q. How does strain engineering in SrO-based heterostructures improve tunability for microwave devices?

Inserting SrTiO₃ layers between SrO lattices induces compressive strain, increasing dielectric tunability by 300% at room temperature. A 6-layer SrTiO₃/SrO superlattice achieved a permittivity shift of Δε = 450 under 10 V bias, enabling low-loss phase shifters for 5G communications. Strain is quantified via XRD reciprocal space mapping .

Q. Contradictions & Considerations

• Photocatalysis : While Ni/Zn doping enhances activity , other studies (not in evidence) report Fe doping as superior. Cross-validation with EPR to detect radical species is advised.
• Thermodynamics : Reported SrO melting points vary (2430°C vs. 2650°C in older literature). Use differential scanning calorimetry (DSC) for precise measurements .